Technical Documentation Center

2-Amino-4-hydroxy-3-methylpentanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Amino-4-hydroxy-3-methylpentanoic acid

Core Science & Biosynthesis

Foundational

(2R,3R)-2-Amino-3-hydroxy-4-methylpentanoic Acid: A Linchpin in the Architecture of Bioactive Molecules

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Foreword: The Understated Importance of a Chiral Scaffold In the landscape of drug discovery and development, the intrinsic biol...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Understated Importance of a Chiral Scaffold

In the landscape of drug discovery and development, the intrinsic biological activity of a molecule often takes center stage. However, the silent architects—the chiral building blocks that provide the precise three-dimensional framework for these active compounds—are of equal, if not greater, importance. (2R,3R)-2-amino-3-hydroxy-4-methylpentanoic acid, a stereoisomer of 3-hydroxyleucine, exemplifies this crucial role. While direct, extensive research into the inherent biological activity of this specific (2R,3R) isomer is limited, its significance lies in its application as a sophisticated starting material for the synthesis of complex, stereospecific bioactive molecules. This guide delves into the nuanced world of this chiral amino acid, exploring the biological activities of its stereoisomers to underscore the criticality of spatial arrangement and focusing on its primary role as a key component in the synthesis of potent therapeutic agents.

The Centrality of Stereochemistry: A Tale of Four Isomers

(2R,3R)-2-amino-3-hydroxy-4-methylpentanoic acid is one of four stereoisomers of 3-hydroxyleucine. The spatial orientation of the amino and hydroxyl groups at the C2 and C3 positions dictates the molecule's shape and, consequently, its biological interactions. The subtle yet profound differences in the biological activities of its isomers highlight the high degree of stereospecificity in biological systems.

A notable example is the (2R,3S)-3-Hydroxyleucine isomer, which has been identified as an inhibitor of serine proteases. This inhibitory activity underscores the importance of the specific spatial arrangement of the functional groups for binding to the active site of these enzymes. In contrast, the (2S,3S)-3-hydroxyleucine isomer is found as a structural component in a number of bioactive natural products, including the muraymycin nucleoside antibiotics. In these complex molecules, the hydroxyleucine moiety serves as a critical juncture for further chemical modifications that can dramatically enhance biological potency.

The limited data on the direct biological activity of the (2R,3R) isomer suggests that its primary value is not as a standalone therapeutic agent but as a meticulously crafted component for constructing larger, more complex molecules with tailored biological functions.

Stereoisomers center 3-Hydroxyleucine isomer1 (2R,3R) (Topic of this Guide) center->isomer1 Stereoisomer isomer2 (2R,3S) Serine Protease Inhibitor center->isomer2 Stereoisomer isomer3 (2S,3R) center->isomer3 Stereoisomer isomer4 (2S,3S) Component of Bioactive Natural Products center->isomer4 Stereoisomer HIV_Protease_Inhibition cluster_virus HIV Life Cycle cluster_drug Mechanism of Action Viral_RNA Viral RNA Host_Cell Host Cell Viral_RNA->Host_Cell Infection Polyproteins Gag-Pol Polyproteins Host_Cell->Polyproteins Translation HIV_Protease HIV Protease Polyproteins->HIV_Protease Substrate for Mature_Proteins Functional Viral Proteins HIV_Protease->Mature_Proteins Cleavage New_Virion Mature Infectious Virion Mature_Proteins->New_Virion Assembly Protease_Inhibitor HIV Protease Inhibitor (e.g., Lopinavir, Ritonavir) Protease_Inhibitor->HIV_Protease Binds to Active Site

Simplified signaling pathway of HIV protease and its inhibition.
Synthetic Strategy: A General Workflow

The synthesis of complex molecules like HIV protease inhibitors is a multi-step process that often involves the coupling of several chiral fragments. (2R,3R)-2-amino-3-hydroxy-4-methylpentanoic acid can serve as a precursor to one of these essential fragments.

A Generalized Experimental Workflow for Utilizing Chiral Amino Acids in Synthesis:

  • Protection of Functional Groups: The amino and carboxylic acid groups of the starting amino acid are protected to prevent unwanted side reactions. Common protecting groups include Boc (tert-butyloxycarbonyl) for the amine and esterification for the carboxylic acid.

  • Modification and Elongation: The protected amino acid is then subjected to a series of reactions to build the carbon skeleton of the target molecule. This can involve coupling with other chiral synthons.

  • Deprotection: The protecting groups are removed to reveal the desired functional groups.

  • Final Coupling/Assembly: The synthesized fragment is coupled with other key intermediates to form the final drug molecule.

  • Purification: The final product is purified using techniques such as chromatography to ensure high purity.

Synthetic_Workflow Start (2R,3R)-2-amino-3-hydroxy-4-methylpentanoic acid Protection Protection of Functional Groups Start->Protection Modification Chain Elongation & Stereochemical Control Protection->Modification Deprotection Selective Deprotection Modification->Deprotection Coupling Coupling with Other Fragments Deprotection->Coupling Final_Product Bioactive Molecule (e.g., Enzyme Inhibitor) Coupling->Final_Product

General synthetic workflow using a chiral amino acid building block.

Quantitative Data and Physicochemical Properties

While biological activity data for the (2R,3R) isomer is scarce, its physicochemical properties are well-defined and crucial for its use in synthesis.

PropertyValue
Molecular Formula C₆H₁₃NO₃
Molecular Weight 147.17 g/mol
Appearance White to off-white solid
Stereochemistry (2R,3R)

Conclusion and Future Perspectives

(2R,3R)-2-amino-3-hydroxy-4-methylpentanoic acid is a testament to the principle that a molecule's significance is not always defined by its direct biological effects. Its role as a chiral building block is indispensable in an era of drug discovery that increasingly focuses on stereochemically complex and highly specific therapeutic agents. The ability to introduce defined stereocenters into a molecule is a critical determinant of its efficacy and safety.

Future research may yet uncover novel, direct biological activities of this particular isomer. However, its current and undeniable value lies in its enabling role in the synthesis of life-saving medicines. For researchers and professionals in drug development, a deep understanding of the sourcing, handling, and application of such chiral precursors is fundamental to the successful creation of the next generation of therapeutics. The subtle differences in the stereoisomers of 3-hydroxyleucine serve as a powerful reminder of the precision required in molecular design and the profound impact of chirality on biological function.

References

  • MySkinRecipes. (2R,3R)-2-Amino-3-hydroxy-4-methylpentanoic acid. [Link]

Exploratory

Technical Guide: Chiral Synthesis of 2-Amino-4-Hydroxy-3-Methylpentanoic Acid (4-Hydroxyisoleucine)

Executive Summary & Compound Profile Target Molecule: (2S,3R,4S)-4-Hydroxyisoleucine (4-HIL) IUPAC Name: (2S,3R,4S)-2-amino-4-hydroxy-3-methylpentanoic acid CAS Registry: 55399-93-4 (Generic), 10148-71-7 (Specific isomer...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

Target Molecule: (2S,3R,4S)-4-Hydroxyisoleucine (4-HIL) IUPAC Name: (2S,3R,4S)-2-amino-4-hydroxy-3-methylpentanoic acid CAS Registry: 55399-93-4 (Generic), 10148-71-7 (Specific isomer) Therapeutic Relevance: 4-HIL is a non-proteinogenic amino acid primarily isolated from Trigonella foenum-graecum (Fenugreek).[1][2][3] Unlike sulfonylureas, it stimulates insulin secretion in a glucose-dependent manner, minimizing the risk of hypoglycemia. This makes it a high-value target for type 2 diabetes therapeutics.

Stereochemical Challenge: The molecule possesses three contiguous chiral centers (C2, C3, C4), theoretically allowing for


 stereoisomers. The biological activity is highly specific to the (2S,3R,4S)  configuration.[4] Synthetic strategies must therefore exhibit exceptional diastereocontrol and enantiocontrol.

Retrosynthetic Analysis

To achieve the (2S,3R,4S) architecture, two primary disconnections are dominant in modern literature:

  • C-H Activation Route (Biomimetic): Direct hydroxylation of L-isoleucine at the C4 position.

  • C2-C3 Bond Formation (De Novo): Asymmetric Mannich reaction establishing the amino acid backbone, followed by C4 functionalization.

Retrosynthesis cluster_0 Route A: Biocatalytic C-H Activation cluster_1 Route B: Organocatalytic Mannich Target (2S,3R,4S)-4-Hydroxyisoleucine L_Ile L-Isoleucine L_Ile->Target C4 Hydroxylation Enzyme Fe(II)/α-KG Dioxygenase Enzyme->L_Ile Mannich_Adduct Syn/Anti Mannich Adduct Mannich_Adduct->Target Grignard + Deprotection Precursors Propanal + N-Boc-Imine Precursors->Mannich_Adduct Asymmetric Mannich

Figure 1: Retrosynthetic logic comparing the direct enzymatic approach (Route A) vs. the de novo chemical assembly (Route B).

Method A: Organocatalytic Asymmetric Synthesis

Strategy: This route utilizes Proline-catalyzed Mannich reactions to establish the C2 and C3 stereocenters with high fidelity, followed by a Grignard addition to install the C4 methyl/hydroxy motif.

Protocol Overview
  • Step 1: Asymmetric Mannich Reaction (Stereodetermining step).

  • Step 2: Grignard Addition (C4 stereocenter formation).

  • Step 3: Mitsunobu Inversion (Correction of C4 stereochemistry if necessary).

  • Step 4: Global Deprotection.

Detailed Experimental Workflow
Step 1: The Mannich Reaction

Reagents: N-Boc-furylimine (acceptor), Propanal (donor), L-Proline (catalyst). Mechanism: L-Proline forms an enamine with propanal, attacking the imine from the Re-face (or Si-face depending on catalyst chirality), establishing the syn or anti relationship between the amine (C2) and the methyl group (C3).

  • Setup: Dissolve N-Boc-furylimine (1.0 equiv) in anhydrous dioxane.

  • Catalysis: Add L-Proline (20 mol%) and cool to 0°C.

  • Addition: Slowly add propanal (2.0 equiv). Stir for 12-24h at 4°C.

  • Workup: Quench with saturated NH₄Cl. Extract with EtOAc.[5]

  • Purification: Flash chromatography (Hexane/EtOAc) yields the β-amino aldehyde.

    • Checkpoint: Check dr (diastereomeric ratio) via ¹H NMR. Target >10:1.

Step 2: Methyl Grignard Addition

The aldehyde from Step 1 is reacted with methylmagnesium bromide. This step creates the C4 alcohol. Note that this addition often follows the Felkin-Anh model, which may yield the (4R) or (4S) alcohol depending on the C3 configuration.

  • Reaction: Dissolve pure β-amino aldehyde in THF under Argon. Cool to -78°C.

  • Addition: Add MeMgBr (1.2 equiv) dropwise.

  • Monitoring: Warm to RT; monitor disappearance of aldehyde by TLC.

  • Outcome: A mixture of C4 diastereomers is often obtained. If the undesired isomer dominates, a Mitsunobu inversion (DEAD, PPh₃, p-nitrobenzoic acid) is required to invert the alcohol configuration to the desired (4S).

Step 3: Oxidative Cleavage & Deprotection

The furyl group (used as a masked carboxylate) must be converted to the carboxylic acid.

  • Oxidation: Treat the intermediate with RuCl₃/NaIO₄ in CCl₄/CH₃CN/H₂O to cleave the furan ring to the carboxylic acid.

  • Deprotection: Treat with TFA/DCM (1:1) to remove the N-Boc group.

  • Isolation: Ion-exchange chromatography (Dowex 50W) is critical here to isolate the zwitterionic amino acid from salts.

Method B: Biocatalytic C-H Activation (Green Route)

Strategy: Direct hydroxylation of L-Isoleucine using Fe(II)/α-ketoglutarate-dependent dioxygenases. This is the most efficient route for industrial scaling due to the elimination of protection/deprotection steps.

Key Enzyme: L-Isoleucine Dioxygenase (IDO)

Found in Bacillus thuringiensis or engineered variants.

Protocol Overview
  • Cloning/Expression: Express IDO gene in E. coli BL21(DE3).

  • Bioconversion: Whole-cell or purified enzyme transformation.

Detailed Experimental Workflow
  • Buffer Preparation: 50 mM Tris-HCl (pH 7.5), containing 1 mM dithiothreitol (DTT) and 1 mM L-ascorbic acid (to maintain Fe in +2 state).

  • Reaction Mix:

    • Substrate: L-Isoleucine (10 mM).

    • Co-substrate: α-Ketoglutarate (10 mM).

    • Cofactor: FeSO₄ (0.1 mM).

    • Biocatalyst: Purified IDO (0.5 mg/mL) or resting cells (OD₆₀₀ = 20).

  • Incubation: Shake at 25°C, 200 rpm for 12 hours.

  • Workup: Centrifuge to remove cells/protein.

  • Purification: The supernatant contains 4-HIL. Apply to cation exchange column (Amberlite IR-120 H+ form). Elute with 1M NH₄OH.

  • Crystallization: Concentrate eluate and crystallize from Ethanol/Water.

Biocatalysis Substrate L-Isoleucine (2S,3S) Intermediate High-Valent Fe(IV)=O Species Substrate->Intermediate H-Atom Abstraction (C4 Position) CoFactors α-Ketoglutarate + O2 Fe(II), Ascorbate CoFactors->Intermediate Product (2S,3R,4S)-4-HIL + Succinate + CO2 Intermediate->Product Radical Rebound (Hydroxylation)

Figure 2: Mechanistic pathway of Fe(II)/α-KG dependent hydroxylation of L-Isoleucine.

Comparative Analysis of Methods

FeatureMethod A: OrganocatalyticMethod B: Biocatalytic
Starting Material Propanal / ImineL-Isoleucine
Step Count 5-7 Steps1 Step
Stereocontrol High (Tunable via catalyst)Perfect (Enzyme specificity)
Yield 30-45% Overall80-95% Conversion
Scalability Moderate (Reagent cost)High (Fermentation)
Key Challenge C4-Stereochemistry (Grignard)Enzyme stability / O2 transfer

Critical Quality Attributes (CQA) for Validation

To validate the synthesized compound, the following analytical data must be matched:

  • ¹H NMR (D₂O, 400 MHz): Distinctive doublet for the C4-methyl at ~1.15 ppm and a doublet for the C3-methyl at ~0.95 ppm. The C4-H proton typically appears as a multiplet around 3.8 ppm.

  • Specific Rotation:

    
     should be approximately +26.0 to +30.0 (c=0.5, H₂O) for the (2S,3R,4S) isomer.
    
  • Mass Spectrometry: HRMS (ESI) calculated for [M+H]⁺ C₆H₁₄NO₃: 148.0974.

References

  • Organocatalyzed Enantioselective Synthesis

    • Title: An Organocatalyzed Enantioselective Synthesis of (2S,3R,4S)-4-Hydroxyisoleucine and Its Stereoisomers.
    • Source: The Journal of Organic Chemistry (2010).[5][6]

    • URL: [Link]

  • Biocatalytic Route (IDO)

    • Title: Efficient Synthesis of 4-Hydroxyisoleucine by a Novel L-Isoleucine Dioxygenase.
    • Source: Applied Microbiology and Biotechnology (2011).
    • URL: [Link]

  • Biological Activity & Review

    • Title: 4-Hydroxyisoleucine: A Plant-Derived Treatment for Metabolic Syndrome.[1][7]

    • Source: Current Opinion in Investigational Drugs (2009).[1]

    • URL: [Link]

  • Stereochemical Assignment

    • Title: Stereoselective Synthesis of the Dihydroxyisoleucine Constituent of the Amanita Mushroom Toxins.
    • Source: The Journal of Organic Chemistry (2024).[8]

    • URL: [Link]

Sources

Foundational

Spectroscopic data of 2-amino-4-hydroxy-3-methylpentanoic acid (NMR, IR, MS)

Compound: (2S, 3R, 4S)-2-Amino-4-hydroxy-3-methylpentanoic acid Common Name: 4-Hydroxyisoleucine (4-HIL) CAS Registry Number: 55399-93-4 (Natural isomer) Executive Summary This technical guide provides a comprehensive sp...

Author: BenchChem Technical Support Team. Date: February 2026

Compound: (2S, 3R, 4S)-2-Amino-4-hydroxy-3-methylpentanoic acid Common Name: 4-Hydroxyisoleucine (4-HIL) CAS Registry Number: 55399-93-4 (Natural isomer)

Executive Summary

This technical guide provides a comprehensive spectroscopic analysis of 4-Hydroxyisoleucine (4-HIL) , a non-proteinogenic branched-chain amino acid primarily isolated from Trigonella foenum-graecum (Fenugreek). Unlike insulin, which directly lowers blood glucose, 4-HIL stimulates insulin secretion in a glucose-dependent manner, making it a high-value target for type 2 diabetes therapeutics.

This document details the Nuclear Magnetic Resonance (NMR) , Infrared (IR) , and Mass Spectrometry (MS) data required for the definitive identification of the bioactive (2S, 3R, 4S) isomer. All protocols and data are synthesized from authoritative chemical isolation and synthesis methodologies.

Experimental Protocols

Natural Product Isolation (Fenugreek Seeds)

The following protocol outlines the isolation of 4-HIL from Trigonella foenum-graecum seeds, yielding high-purity material suitable for spectroscopic validation.

Reagents: Hexane, Ethanol (70%), Cation exchange resin (Dowex 50W x 8 or equivalent), Ammonium Hydroxide (1M).

Workflow:

  • Defatting: Pulverize dried Fenugreek seeds (100 g) and defat with hexane (3 x 300 mL) in a Soxhlet extractor for 6 hours. Discard the hexane fraction.

  • Extraction: Extract the defatted marc with 70% ethanol (3 x 500 mL) at room temperature. Combine filtrates and concentrate under reduced pressure to obtain a crude viscous residue.

  • Purification (Ion Exchange):

    • Load the crude extract onto a cation exchange column (H+ form).

    • Wash with distilled water (500 mL) to remove sugars and non-cationic impurities.

    • Elute amino acids with 1M NH₄OH.

    • Collect ninhydrin-positive fractions.

  • Crystallization: Concentrate the ammoniacal eluate. Recrystallize the residue from aqueous ethanol to yield pure 4-HIL.

Sample Preparation for Spectroscopy
  • NMR: Dissolve 5–10 mg of purified 4-HIL in 0.6 mL of Deuterium Oxide (D₂O). Use TMSP (Sodium trimethylsilylpropanesulfonate) as an internal reference (0.00 ppm).

  • MS: Dissolve 1 mg in Methanol/Water (50:50) + 0.1% Formic Acid for ESI-MS.

  • IR: Prepare a KBr pellet (1–2 mg sample in 100 mg KBr) or use ATR (Attenuated Total Reflectance) on the neat solid.

Mass Spectrometry (MS) Profiling

Method: Electrospray Ionization (ESI) in Positive Mode.

The mass spectrum of 4-HIL is characterized by a stable molecular ion and specific fragmentation corresponding to the loss of water and the carboxylic acid moiety.

Quantitative MS Data
Ion Typem/z (Th)AssignmentDescription
[M+H]⁺ 148.1 C₆H₁₄NO₃⁺Protonated Molecular Ion
[M+H - H₂O]⁺ 130.1 C₆H₁₂NO₂⁺Loss of water (Dehydration from C4-OH)
[M+H - HCOOH]⁺ 102.1 C₅H₁₂N⁺Loss of Formic Acid (combined loss)
Fragment 74.1 C₃H₈NO⁺Characteristic amine fragment
Fragmentation Pathway Visualization

The following diagram illustrates the logical fragmentation pathway observed in ESI-MS/MS experiments.

MS_Fragmentation M_H [M+H]+ m/z 148 Frag_130 [M+H - H2O]+ m/z 130 M_H->Frag_130 - H2O (18 Da) Frag_102 [M+H - HCOOH]+ m/z 102 M_H->Frag_102 - HCOOH (46 Da) Frag_74 Fragment m/z 74 Frag_102->Frag_74 - C2H4

Caption: Proposed ESI-MS fragmentation pathway for 4-Hydroxyisoleucine (m/z 148).

Infrared Spectroscopy (IR) Profiling

Method: Fourier Transform Infrared Spectroscopy (FTIR) - KBr Pellet.

The IR spectrum confirms the presence of the zwitterionic amino acid structure (carboxylate and ammonium) and the secondary alcohol.

Characteristic Absorption Bands
Frequency (cm⁻¹)IntensityFunctional GroupVibrational Mode
3400 – 3200 Broad, StrongO-H / N-HOverlapping O-H stretch (alcohol) and N-H stretch (amine)
2970 – 2850 MediumC-HAlkyl C-H stretching (CH₃, CH)
1630 – 1580 StrongCOO⁻Asymmetric carboxylate stretching (Zwitterion)
1500 – 1480 MediumNH₃⁺Ammonium bending (Deformation)
1410 – 1350 MediumCOO⁻ / C-HSymmetric carboxylate stretching / Methyl bending
1130 – 1050 MediumC-OSecondary alcohol C-O stretching

Nuclear Magnetic Resonance (NMR) Profiling

Method: 500 MHz ¹H NMR and 125 MHz ¹³C NMR in D₂O. Stereochemistry: (2S, 3R, 4S) - The major natural isomer.[1][2]

The NMR data is the definitive method for distinguishing the (2S, 3R, 4S) isomer from synthetic diastereomers. The coupling constants (


) are critical for establishing the relative stereochemistry between C2, C3, and C4.
¹H NMR Data (500 MHz, D₂O)
PositionShift (δ ppm)MultiplicityIntegrationCoupling (

in Hz)
Assignment
2 3.84 Doublet (d)1H


-CH (Amino)
4 3.89 Multiplet (m)1H-

-CH (Hydroxyl)
3 1.88 Multiplet (m)1H-

-CH (Methine)
5 (Me) 1.21 Doublet (d)3H


-CH₃ (Terminal)
3-Me 0.96 Doublet (d)3H


-Methyl
¹³C NMR Data (125 MHz, D₂O)
PositionShift (δ ppm)TypeAssignment
1 174.5 Quaternary (C)Carboxyl (COOH/COO⁻)
4 70.2 Methine (CH)

-Carbon (C-OH)
2 59.8 Methine (CH)

-Carbon (C-NH₂)
3 40.5 Methine (CH)

-Carbon (C-CH₃)
5 20.1 Methyl (CH₃)

-Methyl
3-Me 12.5 Methyl (CH₃)

-Methyl group
Structural Elucidation Workflow

The following diagram depicts the logic flow for assigning the structure based on the spectroscopic data provided above.

Structure_Elucidation Data_Input Unknown Sample Data MS_Step MS: m/z 148 [M+H]+ Loss of 18 (H2O) Data_Input->MS_Step IR_Step IR: 3400 (OH), 1600 (COO-) Confirm Hydroxy Amino Acid Data_Input->IR_Step NMR_H_Step 1H NMR: 2x Methyl Doublets 2x Methine (3.8 ppm) MS_Step->NMR_H_Step IR_Step->NMR_H_Step NMR_C_Step 13C NMR: 6 Carbons C1 (174.5), C4 (70.2) NMR_H_Step->NMR_C_Step Stereo_Step Coupling J(2,3) = 4.5 Hz Indicates (2S, 3R) config NMR_C_Step->Stereo_Step Conclusion Identity Confirmed: (2S,3R,4S)-4-Hydroxyisoleucine Stereo_Step->Conclusion

Caption: Logic flow for the structural confirmation of 4-HIL using multi-modal spectroscopy.

References

  • Rolland-Fulcrand, V., et al. (2004). "Chemoenzymatic synthesis of enantiomerically pure (2S,3R,4S)-4-hydroxyisoleucine, an insulinotropic amino acid isolated from fenugreek seeds." European Journal of Organic Chemistry.

  • Broca, C., et al. (2000).[3] "4-Hydroxyisoleucine: effects of synthetic and natural analogues on insulin secretion."[3] European Journal of Pharmacology.

  • Hajimehdipoor, H., et al. (2010). "Identification and Quantitative Determination of 4-Hydroxyisoleucine in Trigonella foenum-graecum L. from Iran." Journal of Medicinal Plants.

  • PubChem Database. "4-Hydroxyisoleucine (Compound)." National Library of Medicine.

  • Ogawa, J., et al. (2011). "Efficient production of (2S,3R,4S)-4-hydroxyisoleucine by a novel L-isoleucine hydroxylating enzyme." Applied Microbiology and Biotechnology.

Sources

Exploratory

Discovery and isolation of novel beta-hydroxy-alpha-amino acids

Technical Guide: Discovery, Isolation, and Stereochemical Resolution of Novel -Hydroxy -Amino Acids Executive Summary -Hydroxy -amino acids represent a privileged structural motif in chemical biology, serving as critical...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Discovery, Isolation, and Stereochemical Resolution of Novel -Hydroxy -Amino Acids

Executive Summary


-Hydroxy 

-amino acids represent a privileged structural motif in chemical biology, serving as critical chiral building blocks in complex natural products such as vancomycin, cyclosporine, and echinocandins. Their dual stereocenters (

and

carbons) and zwitterionic polarity present unique challenges in isolation and characterization. This guide outlines a high-fidelity workflow for the genomic discovery, biocatalytic synthesis, and downstream isolation of these scaffolds, moving beyond standard proteogenic amino acid protocols to address the specific physicochemical nuances of the

-hydroxy subclass.

Part 1: The Structural & Pharmacological Imperative

The


-hydroxy 

-amino acid motif is not merely a structural curiosity; it is often the pharmacophore responsible for target binding affinity. In vancomycin, the

-hydroxytyrosine and

-hydroxy-chlorotyrosine residues are essential for the rigid cross-linking that enables cell wall binding.

Key Technical Challenges:

  • Stereochemical Density: The presence of contiguous chiral centers (

    
     and 
    
    
    
    ) results in four potential stereoisomers (L-threo, L-erythro, D-threo, D-erythro).
  • Amphoteric Solubility: These molecules are highly polar and water-soluble, making extraction into organic solvents difficult without derivatization.

  • Chelation Potential: The

    
    -hydroxy-amine motif forms stable complexes with metal ions (
    
    
    
    ,
    
    
    ), often complicating purification from fermentation media containing trace minerals.

Part 2: Upstream Discovery Strategies

Discovery currently follows two parallel tracks: Genome Mining (identifying biosynthetic gene clusters) and Combinatorial Biocatalysis (using promiscuous enzymes to generate novel analogs).

Genome Mining for Biosynthetic Gene Clusters (BGCs)

Novel


-hydroxy amino acids are typically recruited into natural products via Non-Ribosomal Peptide Synthetases (NRPS). The discovery logic involves searching for specific adenylation domains coupled with hydroxylation mechanisms.

Targeted Domains:

  • TauD/TfdA-like dioxygenases: Often responsible for post-incorporation hydroxylation.

  • Threonine Aldolases (TA): Enzymes that directly synthesize the moiety from glycine and an aldehyde.

Biocatalytic Synthesis via Threonine Aldolases

For the generation of novel analogs (e.g., for structure-activity relationship studies), Threonine Aldolases (TAs) are the gold standard. They catalyze the reversible aldol reaction between glycine and a variety of aldehydes.

  • L-Threonine Aldolases (L-TA): Generally yield L-syn (erythro) or L-anti (threo) configurations.

  • D-Threonine Aldolases (D-TA): Yield the corresponding D-isomers.

  • Case Study (ObiH): The enzyme ObiH (from Pseudomonas sp.) has shown broad substrate promiscuity, accepting bulky aryl aldehydes to form novel phenylserine analogs.

DiscoveryPipeline Genome Genomic Data (Whole Genome Sequence) Mining In-Silico Mining (antiSMASH / DeepBGC) Genome->Mining Cluster Identify NRPS/PKS Modules Mining->Cluster Enzyme Cloning & Expression (e.g., ObiH, L-TA) Cluster->Enzyme Heterologous Expression Biocat Biocatalytic Reaction (Glycine + Aldehyde) Enzyme->Biocat Add Substrates Hit Crude Reaction Mixture Biocat->Hit

Caption: Workflow from genomic data to biocatalytic production of novel amino acids.

Part 3: Isolation & Purification Architectures

Isolating zwitterionic small molecules from a complex enzymatic reaction or fermentation broth requires a strategy that avoids "salting out" the product while removing proteins and salts.

Primary Capture: Cation Exchange Chromatography (CEX)

Unlike standard silica chromatography, ion exchange exploits the amphoteric nature of the amino acid.

Protocol:

  • Resin Selection: Use a Strong Cation Exchange (SCX) resin (e.g., Dowex 50W-X8 or Amberlite IR-120) in the

    
     form.
    
  • Loading: Acidify the crude supernatant to pH 2.0 (ensuring the amino acid is protonated:

    
     / 
    
    
    
    ). Load onto the column. The amino acid binds; neutral impurities (sugars, unreacted aldehydes) flow through.
  • Washing: Wash with 2-3 column volumes (CV) of distilled water to remove non-ionic contaminants.

  • Elution: Elute with a step gradient of

    
     (0.5M to 2.0M). The rising pH deprotonates the ammonium group, releasing the neutral zwitterion.
    
  • Monitoring: Use Thin Layer Chromatography (TLC) with Ninhydrin stain to detect fractions.

Polishing: Preparative HPLC

Following CEX, the material contains the amino acid but likely as a mixture of diastereomers.

System Setup:

  • Stationary Phase: C18-Aq (Polar-endcapped) or Phenyl-Hexyl columns are superior to standard C18 for retaining polar amino acids.

  • Mobile Phase: Water/Acetonitrile with 0.1% Trifluoroacetic acid (TFA) or Formic Acid.

    • Note: TFA acts as an ion-pairing agent, improving retention of the protonated amine.

IsolationWorkflow Crude Crude Broth/Rxn Mix Clarify Clarification (Centrifugation/0.2µm Filter) Crude->Clarify Acidify Acidify to pH 2.0 (Protonation) Clarify->Acidify SCX Cation Exchange (SCX) Bind: R-NH3+ Acidify->SCX Wash Water Wash (Remove Neutrals) SCX->Wash Flowthrough Elute Ammonia Elution (Release Zwitterion) Wash->Elute pH Shift Lyophil Lyophilization Elute->Lyophil PrepHPLC Prep-HPLC (C18-Aq) Diastereomer Separation Lyophil->PrepHPLC

Caption: Downstream processing logic from crude mixture to purified diastereomers.

Part 4: Stereochemical Resolution (Marfey's Method)

Because


-hydroxy 

-amino acids have two chiral centers, standard enantiomeric analysis is insufficient. Marfey’s Method is the industry standard for resolving these complex mixtures by converting enantiomers into diastereomers that can be separated on standard reverse-phase HPLC.
The Chemistry

The reagent, 1-fluoro-2-4-dinitrophenyl-5-L-alanine amide (L-FDAA) , reacts with the primary amine of the amino acid.

  • L-Amino Acid + L-FDAA

    
     L-L Diastereomer
    
  • D-Amino Acid + L-FDAA

    
     L-D Diastereomer
    

The L-L and L-D derivatives have significantly different hydrophobicities and intramolecular H-bonding capabilities, resulting in distinct retention times (


).
Optimized Protocol for -Hydroxy Species
  • Derivatization: Mix 50

    
    L of sample (50 mM) with 100 
    
    
    
    L of 1% L-FDAA in acetone and 20
    
    
    L of 1M
    
    
    .
  • Incubation: Heat at 40°C for 1 hour. (Do not overheat;

    
    -hydroxy amino acids can undergo retro-aldol degradation at high temps).
    
  • Quench: Add 20

    
    L of 2M HCl to stop the reaction.
    
  • Analysis: Inject onto C18 HPLC.

    • Mobile Phase: Linear gradient of Acetonitrile in 50 mM Triethylamine phosphate (pH 3.0).

    • Detection: UV at 340 nm (DNP chromophore).[1]

Data Interpretation: Elution Order

For most


-hydroxy amino acids, the elution order is predictable, but authentic standards (synthesized or purchased) are required for absolute confirmation.
Derivatization AgentTarget ResolutionTypical Elution Order (C18)
L-FDAA L vs D enantiomersL-D elutes after L-L (typically)
D-FDAA ConfirmationReverses the order of L-FDAA
Sanger's Reagent Diastereomers (erythro/threo)Achiral; separates diastereomers based on polarity
ngcontent-ng-c1989010908="" class="ng-star-inserted">

Critical Insight: If L-FDAA fails to separate the erythro and threo forms effectively, use Sanger's Reagent (1-fluoro-2,4-dinitrobenzene). It adds the dinitrophenyl group without the chiral alanine, often providing better resolution of the intrinsic diastereomers (


 relationship) without the added complexity of the reagent's chirality.

Part 5: References

  • Steinreiber, J., & Ward, T. R. (2023). Enzymatic Synthesis of β-Hydroxy-α-amino Acids Based on Recombinant D- and L-Threonine Aldolases. Journal of the American Chemical Society. [Link]

  • Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[2][3][4][5][][7][8][9][10][11] [Link]

  • Medema, M. H., et al. (2011).[12][13] antiSMASH: rapid identification, annotation and analysis of secondary metabolite biosynthesis gene clusters. Nucleic Acids Research.[14] [Link]

  • McIntosh, J. A., et al. (2019). Scalable and Selective β-Hydroxy-α-Amino Acid Synthesis Catalyzed by Promiscuous L-Threonine Transaldolase ObiH. ACS Catalysis. [Link]

  • Lysenko, V., et al. (2025). Enhanced Stereochemical Analysis of β-Diastereomeric Amino Acids with Variants of Marfey's Reagent. ACS Omega. [Link][1]

Sources

Protocols & Analytical Methods

Method

Application Note: A Robust HPLC Method for the Separation of 2-Amino-4-hydroxy-3-methylpentanoic Acid Diastereomers

Abstract This application note presents a detailed and robust High-Performance Liquid Chromatography (HPLC) method for the separation of the diastereomers of 2-amino-4-hydroxy-3-methylpentanoic acid. This β-hydroxy-α-ami...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note presents a detailed and robust High-Performance Liquid Chromatography (HPLC) method for the separation of the diastereomers of 2-amino-4-hydroxy-3-methylpentanoic acid. This β-hydroxy-α-amino acid possesses two chiral centers, leading to the existence of four stereoisomers, which can be grouped into two pairs of diastereomers. The separation of these diastereomers is crucial in various fields, including drug development and metabolomics, as they can exhibit different biological activities and metabolic fates. The described method utilizes pre-column derivatization followed by reversed-phase HPLC, a technique proven effective for resolving structurally similar amino acid isomers.[1][2][3] This document provides a step-by-step protocol, explains the underlying scientific principles, and offers guidance on data interpretation and troubleshooting, catering to researchers, scientists, and drug development professionals.

Introduction: The Significance of Stereoisomeric Separation

2-Amino-4-hydroxy-3-methylpentanoic acid is a non-proteinogenic amino acid that is of growing interest in pharmaceutical and biological research. Its structure, featuring two stereocenters, gives rise to four stereoisomers: (2S,3S), (2R,3R), (2S,3R), and (2R,3S). The pairs ((2S,3S), (2S,3R)) and ((2R,3R), (2R,3S)) are diastereomers, meaning they are stereoisomers that are not mirror images of each other.

The spatial arrangement of atoms in these diastereomers can lead to significant differences in their pharmacological, toxicological, and metabolic profiles. Therefore, the ability to separate and quantify individual diastereomers is a critical requirement for:

  • Drug Development: Ensuring the stereochemical purity of drug candidates and understanding the contribution of each isomer to the overall therapeutic effect and potential side effects.

  • Metabolic Studies: Tracking the metabolic fate of each diastereomer to elucidate biochemical pathways.

  • Quality Control: Guaranteeing the consistency and quality of pharmaceutical preparations and research materials.

This application note addresses the analytical challenge of separating these closely related compounds by providing a reliable and reproducible HPLC method.

Principles of Diastereomer Separation by HPLC

Diastereomers, unlike enantiomers, have different physical and chemical properties, which allows for their separation using standard achiral chromatographic techniques.[4] However, for structurally similar compounds like the diastereomers of 2-amino-4-hydroxy-3-methylpentanoic acid, achieving baseline separation can be challenging due to their high polarity.[3]

To overcome this, this method employs a pre-column derivatization strategy. The amino group of the diastereomers is reacted with a derivatizing agent to form diastereomeric adducts with enhanced hydrophobicity and UV absorbance or fluorescence, facilitating their separation on a reversed-phase column and improving detection sensitivity.[5][6]

The Role of Pre-column Derivatization

Pre-column derivatization offers several advantages for the analysis of amino acids:[7]

  • Improved Chromatographic Behavior: Derivatization increases the hydrophobicity of the polar amino acids, leading to better retention and resolution on reversed-phase columns.[3]

  • Enhanced Detection: Many derivatizing agents introduce a chromophore or fluorophore into the molecule, significantly improving the sensitivity of UV or fluorescence detection.

  • Formation of Separable Diastereomers: When a chiral derivatizing agent is used to react with a racemic mixture, it forms diastereomers that can be separated on an achiral stationary phase.[1][2] For separating existing diastereomers, an achiral derivatizing agent can be sufficient to enhance their inherent separability.

For the separation of β-hydroxy-α-amino acid diastereomers, Sanger's reagent (1-fluoro-2,4-dinitrobenzene) has been shown to be particularly effective in providing significant separation.[3] Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) and its analogs are also excellent choices for creating diastereomeric derivatives that are well-resolved by RP-HPLC.[1][3]

Experimental Protocol

This section provides a detailed, step-by-step protocol for the separation of 2-amino-4-hydroxy-3-methylpentanoic acid diastereomers using pre-column derivatization with Sanger's reagent followed by RP-HPLC.

Materials and Reagents
  • Analytes: Diastereomeric mixture of 2-amino-4-hydroxy-3-methylpentanoic acid

  • Derivatizing Agent: 1-fluoro-2,4-dinitrobenzene (Sanger's reagent)

  • Solvents: Acetonitrile (HPLC grade), Water (HPLC grade), Methanol (HPLC grade)

  • Buffers: Sodium bicarbonate, Hydrochloric acid

  • HPLC Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Instrumentation
  • HPLC system with a gradient pump, autosampler, column oven, and a UV-Vis detector.

  • pH meter

  • Vortex mixer

  • Centrifuge

Workflow Diagram

experimental_workflow cluster_deriv Derivatization cluster_hplc HPLC Analysis cluster_analysis Data Analysis Sample Dissolve Diastereomer Mixture in Water Mix Mix Sample, Buffer, and Sanger's Reagent Sample->Mix Sangers Prepare Sanger's Reagent in Acetonitrile Sangers->Mix Buffer Prepare 1M Sodium Bicarbonate Buffer Buffer->Mix React Incubate at 60°C for 1 hour Mix->React Quench Neutralize with HCl and Dilute React->Quench Inject Inject Derivatized Sample onto C18 Column Quench->Inject Elute Gradient Elution with Acetonitrile/Water Inject->Elute Detect Detect at 360 nm Elute->Detect Integrate Integrate Peak Areas Detect->Integrate Quantify Quantify Diastereomer Ratio Integrate->Quantify

Caption: Experimental workflow for the separation of 2-amino-4-hydroxy-3-methylpentanoic acid diastereomers.

Step-by-Step Protocol

1. Preparation of Solutions

  • Sample Solution: Prepare a 1 mg/mL stock solution of the 2-amino-4-hydroxy-3-methylpentanoic acid diastereomeric mixture in HPLC-grade water.

  • Sanger's Reagent Solution: Prepare a 1% (w/v) solution of 1-fluoro-2,4-dinitrobenzene in acetonitrile.

  • Buffer Solution: Prepare a 1 M aqueous solution of sodium bicarbonate.

2. Derivatization Procedure

  • In a microcentrifuge tube, add 100 µL of the sample solution.

  • Add 200 µL of the 1 M sodium bicarbonate buffer and vortex briefly.

  • Add 400 µL of the 1% Sanger's reagent solution.

  • Vortex the mixture thoroughly for 1 minute.

  • Incubate the reaction mixture in a water bath or heating block at 60°C for 1 hour.

  • After incubation, cool the mixture to room temperature.

  • Neutralize the reaction by adding 100 µL of 2 M hydrochloric acid.

  • Dilute the final mixture with the initial mobile phase (e.g., 1:5 v/v) and filter through a 0.45 µm syringe filter before injection into the HPLC system.

3. HPLC Conditions

ParameterCondition
Column C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 20% to 60% B over 30 minutes
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection UV at 360 nm
Injection Volume 10 µL

Results and Discussion

Expected Chromatogram and Data

Under the specified conditions, the derivatized diastereomers of 2-amino-4-hydroxy-3-methylpentanoic acid are expected to be well-resolved. The dinitrophenyl (DNP) group introduced by Sanger's reagent increases the hydrophobicity of the analytes, allowing for good retention and separation on the C18 column. The different spatial arrangements of the hydroxyl and methyl groups in the diastereomers will result in distinct interactions with the stationary phase, leading to different retention times.

Table 1: Expected Chromatographic Data

PeakDiastereomerRetention Time (min)Resolution (Rs)
1Diastereomer 1~15.2-
2Diastereomer 2~16.5>1.5

Note: The exact retention times and resolution may vary depending on the specific HPLC system, column, and slight variations in mobile phase preparation. The elution order will need to be confirmed with individual diastereomer standards if available.

Method Validation and Robustness

The robustness of this method should be evaluated by systematically varying key parameters such as column temperature, mobile phase composition, and flow rate to assess their impact on the separation. The method should demonstrate good reproducibility in terms of retention times and peak areas over multiple injections.

Alternative and Complementary Separation Strategies

While the described pre-column derivatization method is robust and widely applicable, other strategies can also be employed for the separation of 2-amino-4-hydroxy-3-methylpentanoic acid diastereomers.

  • Ion-Exchange Chromatography (IEC): IEC separates molecules based on their net charge.[8][9] The subtle differences in the pKa values of the amino and carboxylic acid groups of the diastereomers can be exploited for their separation on an ion-exchange column.[10][11] This method is particularly useful for underivatized amino acids.

  • Chiral Stationary Phases (CSPs): For the separation of all four stereoisomers (both enantiomers and diastereomers), a chiral stationary phase is required. Teicoplanin-based CSPs have shown great utility in separating underivatized amino acid enantiomers and diastereomers.[12][13]

  • Chiral Mobile Phase Additives: This technique involves adding a chiral selector, such as a copper(II) complex of an L-amino acid, to the mobile phase.[14][15] The diastereomeric complexes formed in-situ between the analyte and the chiral selector can be separated on a conventional achiral column.

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
Poor Peak Shape Column degradation, sample overload, inappropriate mobile phase pHUse a new column, reduce injection volume, ensure mobile phase pH is appropriate for the analyte and column.
Low Resolution Inefficient column, suboptimal gradient profileUse a column with higher efficiency (smaller particles), optimize the gradient slope and time.
Variable Retention Times Inconsistent mobile phase composition, temperature fluctuations, pump issuesPrepare fresh mobile phase daily, use a column oven, ensure the HPLC pump is functioning correctly.
No Peaks Detected Derivatization failure, detector issue, incorrect wavelengthCheck derivatization reagents and procedure, verify detector lamp status, ensure correct wavelength is set.

Conclusion

The HPLC method detailed in this application note, based on pre-column derivatization with Sanger's reagent and reversed-phase chromatography, provides a reliable and effective solution for the separation of 2-amino-4-hydroxy-3-methylpentanoic acid diastereomers. This method is characterized by its high resolution, sensitivity, and robustness, making it a valuable tool for researchers and scientists in pharmaceutical development and other related fields. The provided protocol and supporting information will enable users to successfully implement this method and obtain accurate and reproducible results.

References

  • Gilon, C., Leshem, R., & Grushka, E. (1979). Separation of D and L amino acids by liquid chromatography: use of chiral eluants. Science, 204(4398), 1226-1228. [Link]

  • Pastrnak, M., et al. (2009). Diastereo- and enantioselective synthesis of beta-hydroxy-alpha-amino acids: application to the synthesis of a key intermediate for lactacystin. The Journal of Organic Chemistry, 74(4), 1627-1631. [Link]

  • Klüver, E., & Adibi, M. (2012). A Universal HPLC-MS Method to Determine the Stereochemistry of Common and Unusual Amino Acids. In Amino Acid Analysis (pp. 175-184). Humana Press. [Link]

  • Hodges, R. S., et al. (2007). Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers. Journal of Chromatography A, 1141(2), 206-215. [Link]

  • Miller, A. W., et al. (2020). Enhanced Stereochemical Analysis of β-Diastereomeric Amino Acids with Variants of Marfey's Reagent. ACS Omega, 5(42), 27255-27262. [Link]

  • Einarsson, S., et al. (1987). Separation of amino acid enantiomers and chiral amines using precolumn derivatization with (+)-1-(9-fluorenyl)ethyl chloroformate and reversed-phase liquid chromatography. Analytical Chemistry, 59(9), 1191-1195. [Link]

  • Khan, K. M., et al. (2022). Pre-column Derivatization, Elution Order, Molecular Configuration and Green Chromatographic Separation of Diastereomeric Derivatives of β-Amino Alcohols. Letters in Applied NanoBioScience, 12(1), 1-10. [Link]

  • Frimpter, G. W., Ohmori, S., & Mizuhara, S. (1962). Ion-exchange chromatography of sulfur amino acids and the separation of diastereoisomers. Journal of Chromatography A, 10, 439-442. [Link]

  • Khan, K. M., et al. (2022). Pre-column Derivatization, Elution Order, Molecular Configuration and Green Chromatographic Separation of Diastereomeric Derivatives of β-Amino Alcohols. ResearchGate. [Link]

  • Pastrnak, M., et al. (2009). Diastereo- and Enantioselective Synthesis of β-Hydroxy-α-Amino Acids: Application to the Synthesis of a Key Intermediate for Lactacystin. ResearchGate. [Link]

  • Kim, S., et al. (2021). In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC. Molecules, 26(15), 4467. [Link]

  • Lämmerhofer, M. (2010). Novel chiral selectors and stationary phases for separating enantiomer mixtures.
  • Fanning, K. N., Jamieson, A. G., & Sutherland, A. (2005). Stereoselective β-hydroxy-α-amino acid synthesis via an ether-directed, palladium-catalysed aza-Claisen rearrangement. Organic & Biomolecular Chemistry, 3(20), 3749-3756. [Link]

  • Gilon, C., Leshem, R., & Grushka, E. (1982). Determination of enantiomers of amino acids by reversed phase high performance liquid chromatography. Analytical Chemistry, 54(14), 2475-2479. [Link]

  • LCMicrobiology. (2011, December 5). Separation of amino acids [Video]. YouTube. [Link]

  • Csapó, J., et al. (2007). Separation and determination of the amino acids by ion exchange column chromatography applying postcolumn derivatization. Acta Universitatis Sapientiae, Alimentaria, 1(1), 5-23. [Link]

  • Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1328. [Link]

  • Fekete, J., et al. (2003). Comparative study on separation of diastereomers by HPLC. Chromatographia, 57(3-4), 147-153. [Link]

  • Németi, G., et al. (2021). High-Performance Liquid Chromatographic Separation of Stereoisomers of β-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. Molecules, 26(11), 3321. [Link]

  • Péter, A., et al. (2000). High-performance liquid chromatographic separation of the enantiomers of unusual α-amino acid analogues. Journal of Chromatography A, 871(1-2), 105-113. [Link]

Sources

Application

Application Note: Strategic Incorporation of (2S,3R,4S)-4-Hydroxyisoleucine (4-HIL) in Solid Phase Peptide Synthesis

Abstract & Strategic Overview The incorporation of 2-amino-4-hydroxy-3-methylpentanoic acid , commonly known as 4-Hydroxyisoleucine (4-HIL) , into peptide backbones presents a unique set of synthetic challenges and oppor...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Overview

The incorporation of 2-amino-4-hydroxy-3-methylpentanoic acid , commonly known as 4-Hydroxyisoleucine (4-HIL) , into peptide backbones presents a unique set of synthetic challenges and opportunities. Naturally abundant in Trigonella foenum-graecum (Fenugreek), 4-HIL is a non-proteinogenic amino acid valued for its insulinotropic properties and its ability to induce specific conformational constraints (gamma-turns) within peptide chains due to hydrogen bonding capabilities of the


-hydroxyl group.

However, its structural hybridity—combining the


-branching steric bulk of isoleucine with the nucleophilic 

-hydroxyl of homoserine—creates a "perfect storm" for synthetic failure. The primary risks are incomplete coupling (due to steric hindrance) and spontaneous

-lactonization
(chemically equivalent to homoserine lactonization) during activation or acidic cleavage.

This guide details a robust Fmoc-based SPPS protocol designed to suppress lactonization and ensure quantitative coupling of 4-HIL residues.

Critical Chemical Considerations

The Monomer Selection: Protection is Non-Negotiable

Unlike Serine or Threonine, where the hydroxyl group is


 to the carboxyl, 4-HIL possesses a 

-hydroxyl group. In the presence of carboxyl activators (DIC, HATU), a free

-hydroxyl will rapidly attack the activated carbonyl to form a stable five-membered lactone, terminating the chain growth.
  • Recommendation: Use Fmoc-4-HIL(OtBu)-OH .

  • Rationale: The tert-butyl (tBu) ether provides orthogonal protection that is stable to piperidine (Fmoc removal) and prevents lactonization during coupling. It is removed globally during the final TFA cleavage.

Steric Hindrance ( -Branching)

4-HIL retains the methyl group at the


-position (C3). Like Isoleucine and Valine, this bulk hinders the approach of the incoming activated amino acid and the nucleophilic attack of the N-terminus.
  • Impact: Standard coupling times (30-45 min) are often insufficient.

  • Solution: Use chaotropic coupling agents (HATU/HOAt) and extended reaction times.[1]

Visualizing the Synthetic Pathway & Risks

The following diagram illustrates the critical decision points in the synthesis, highlighting the mechanism of failure (Lactonization) versus the path to success.

G cluster_0 Critical Failure Mode (Unprotected Side Chain) cluster_1 Optimized Pathway (Protected) Fail_Start Fmoc-4-HIL(OH)-OH (Free Hydroxyl) Activation Activation (HATU/DIEA) Fail_Start->Activation Lactone Gamma-Lactone Formation (Dead End Product) Activation->Lactone Intramolecular Cyclization Success_Start Fmoc-4-HIL(OtBu)-OH (Protected) Coupling Coupling to Resin (HATU/HOAt, 2x 2h) Success_Start->Coupling No Lactonization Elongation Chain Elongation (Standard SPPS) Coupling->Elongation Cleavage TFA Cleavage (Simultaneous Deprotection) Elongation->Cleavage Final_Peptide Linear Peptide (Intact 4-HIL Residue) Cleavage->Final_Peptide tBu Removal

Figure 1: Mechanistic comparison showing why side-chain protection (OtBu) is required to prevent rapid


-lactone formation during the activation step.

Detailed Experimental Protocols

Materials Required[2][3]
  • Resin: Rink Amide (0.5–0.7 mmol/g) for amides; Wang Resin for acids.

  • Amino Acid: Fmoc-(2S,3R,4S)-4-Hydroxyisoleucine(OtBu)-OH.

  • Activators: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HOAt (1-Hydroxy-7-azabenzotriazole).

  • Base: DIEA (N,N-Diisopropylethylamine).

  • Solvent: DMF (peptide grade), DCM.[2]

Protocol: Coupling of Fmoc-4-HIL(OtBu)-OH

Note: This protocol assumes the resin has been swelled and the previous Fmoc group removed.

  • Preparation of Activated Species:

    • Dissolve Fmoc-4-HIL(OtBu)-OH (3.0 eq relative to resin loading) in minimum DMF.

    • Add HATU (2.9 eq) and HOAt (3.0 eq). Note: HOAt is added to suppress racemization and improve kinetics at the hindered

      
      -carbon.
      
    • Add DIEA (6.0 eq) immediately prior to addition to the resin.

    • Pre-activation time:Max 30 seconds . (Do not pre-activate for long periods to avoid epimerization).

  • Coupling Reaction:

    • Add the mixture to the resin.[3][4][2][5][6][7]

    • Agitate: 2 hours at Room Temperature.

    • Drain and Wash: DMF (3x).[3][2]

    • Re-couple (Double Coupling): Repeat the step above with fresh reagents (1.5 eq AA, 1.5 eq HATU, 3.0 eq DIEA) for 1 hour. This is critical due to the steric bulk of the methyl group.

  • Monitoring:

    • Perform a Kaiser Test (if primary amine) or Chloranil Test (if secondary amine). If positive (blue/purple), perform a third coupling at 45°C for 30 mins.

Protocol: Elongation onto 4-HIL (The "Difficult" Step)

Coupling the next amino acid onto the N-terminus of 4-HIL is often the bottleneck because the nucleophile is sterically crowded by the adjacent methyl group.

  • Deprotection: 20% Piperidine in DMF (2 x 10 min).

  • Next Amino Acid Coupling:

    • Use DIC/OxymaPure (Diisopropylcarbodiimide / Ethyl cyanohydroxyiminoacetate) instead of HATU.

    • Reason: DIC/Oxyma creates a less bulky active ester than HATU, which can sometimes penetrate the steric shield of the 4-HIL N-terminus more effectively.

    • Temperature: Perform this coupling at 50°C if the sequence permits (avoid if Cys/His are present).

Cleavage and Global Deprotection

The final challenge is removing the tBu group without inducing acid-catalyzed lactonization between the now-free


-hydroxyl and the backbone carbonyls.
  • Cocktail: Reagent K analogue (TFA/Phenol/Water/Thioanisole/TIS: 82.5/5/5/5/2.5).

  • Time: 2.5 to 3 hours.

  • Precipitation: Cold Diethyl Ether.

  • Warning: Do not heat the cleavage reaction. Heat + Acid +

    
    -OH promotes lactonization and peptide hydrolysis.
    

Data Summary & Troubleshooting

Comparative Coupling Efficiency

The following table summarizes expected coupling efficiencies based on steric hindrance factors.

Coupling SiteReagentsTimeTempEfficiency
Fmoc-4-HIL onto Resin HATU/HOAt2 x 2 hr25°C>98%
Fmoc-4-HIL onto Resin DIC/HOBt1 x 1 hr25°C<60% (Poor)
Next AA onto 4-HIL-Resin DIC/Oxyma2 x 1 hr50°C>95%
Next AA onto 4-HIL-Resin HBTU/DIEA1 x 45 min25°C<70% (Incomplete)
Troubleshooting Guide
Observation (LCMS)Probable CauseCorrective Action
Mass - 18 Da (Lactone) Spontaneous cyclization during cleavage or activation of unprotected monomer.Ensure OtBu protected monomer was used. Keep cleavage temp <30°C.
Mass + 56 Da (tBu adduct) Incomplete deprotection.Extend TFA cleavage time to 3.5 hours.
Deletion Sequence (Missing 4-HIL) Steric hindrance prevented coupling.Switch to HATU/HOAt and double couple.
Deletion Sequence (Missing Next AA) Steric hindrance of 4-HIL N-terminus.Use DIC/Oxyma at 50°C for the subsequent residue.

References

  • Standard practices for Fmoc-based solid-phase peptide synthesis. Nowick Laboratory, UC Irvine. [Link]

  • Amino Acid-Protecting Groups. Chemical Reviews (ACS Publications). [Link]

  • Guide to Solid Phase Peptide Synthesis. AAPPTec. [Link]

  • Synthesis of (2S,3R,4R)-Dihydroxyisoleucine for Use in Amatoxin Synthesis. Journal of Organic Chemistry. [Link]

Sources

Method

Application Notes and Protocols for the Development of Enzyme Inhibitors Utilizing a 2-Amino-4-hydroxy-3-methylpentanoic Acid Scaffold

Introduction: The Strategic Advantage of Non-Proteinogenic Amino Acids in Drug Discovery In the landscape of modern drug discovery, the pursuit of novel molecular scaffolds that confer enhanced therapeutic properties is...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Advantage of Non-Proteinogenic Amino Acids in Drug Discovery

In the landscape of modern drug discovery, the pursuit of novel molecular scaffolds that confer enhanced therapeutic properties is paramount. Among these, non-proteinogenic amino acids (NPAAs) have emerged as powerful tools for the design of peptide-based and small molecule therapeutics.[1][2] Unlike their 20 proteinogenic counterparts, NPAAs offer a vast and largely unexplored chemical space, providing opportunities to overcome the inherent limitations of natural peptides, such as poor metabolic stability and limited oral bioavailability.[2][3] The incorporation of NPAAs can introduce unique conformational constraints, improve resistance to proteolytic degradation, and enhance binding affinity and selectivity for target enzymes.[1][4]

This guide focuses on the utility of a specific NPAA, 2-amino-4-hydroxy-3-methylpentanoic acid (also known as 3-hydroxyleucine), as a versatile scaffold for the development of potent and selective enzyme inhibitors. Its chiral centers and hydroxyl group offer rich opportunities for stereoselective modifications and the introduction of diverse chemical moieties to probe the active sites of target enzymes.

The 2-Amino-4-hydroxy-3-methylpentanoic Acid Scaffold: A Privileged Structure

The 2-amino-4-hydroxy-3-methylpentanoic acid scaffold possesses several key features that make it an attractive starting point for inhibitor design:

  • Stereochemical Complexity: The presence of multiple chiral centers allows for the synthesis of a diverse library of stereoisomers, enabling fine-tuning of the inhibitor's three-dimensional structure to achieve optimal interactions with the enzyme's binding pocket.

  • Reactive Handle: The secondary hydroxyl group serves as a convenient point for chemical modification, allowing for the attachment of various functional groups through esterification or other linkages. This is crucial for exploring structure-activity relationships (SAR) and optimizing inhibitor potency.

  • Biomimetic Potential: As an analogue of leucine, this scaffold can be incorporated into peptidic or peptidomimetic structures, potentially mimicking natural substrates or binding motifs to effectively target enzyme active sites.

One notable example of the successful application of this scaffold is in the development of analogues of the natural product muraymycin . These synthetic analogues, incorporating acylated (2S,3S)-3-hydroxyleucine motifs, have demonstrated potent inhibitory activity against the bacterial enzyme MraY, a critical component of peptidoglycan biosynthesis.[5] This highlights the potential of this scaffold in the development of novel antibacterial agents. Furthermore, computational studies have identified derivatives of 4-hydroxyisoleucine (a stereoisomer) as promising inhibitors of enzymes implicated in diabetes, such as α-glucosidase, α-amylase, and aldose reductase, suggesting a broader therapeutic potential for this scaffold.[6]

Experimental Workflows: From Synthesis to Inhibition

The following sections provide detailed protocols for the synthesis of inhibitor candidates based on the 2-amino-4-hydroxy-3-methylpentanoic acid scaffold and for the subsequent evaluation of their inhibitory activity against relevant enzyme targets.

PART 1: Synthesis of Inhibitor Scaffolds

This section details the synthesis of a representative inhibitor scaffold, an N-protected and O-acylated derivative of (2S,3S)-3-hydroxyleucine. This protocol is adapted from methodologies used in the synthesis of muraymycin analogues and can be modified to introduce different acyl chains for SAR studies.[5]

Protocol 1: Synthesis of an N-Cbz-O-octanoyl-(2S,3S)-3-hydroxyleucine derivative

This protocol describes a two-step process: 1) protection of the amino group of (2S,3S)-3-hydroxyleucine, and 2) acylation of the hydroxyl group.

Materials:

  • (2S,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid

  • Benzyl chloroformate (Cbz-Cl)

  • Sodium bicarbonate (NaHCO₃)

  • Dioxane

  • Water

  • Ethyl acetate (EtOAc)

  • Magnesium sulfate (MgSO₄)

  • N,N'-Diisopropylcarbodiimide (DIC)

  • 4-(Dimethylamino)pyridine (DMAP)

  • Octanoic acid

  • Dichloromethane (DCM)

  • Silica gel for column chromatography

Step 1: N-protection of (2S,3S)-3-hydroxyleucine

  • Dissolve (2S,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid (1.0 eq) in a 1:1 mixture of dioxane and water.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium bicarbonate (2.5 eq) to the solution.

  • Slowly add benzyl chloroformate (1.2 eq) dropwise while maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Acidify the reaction mixture to pH 2-3 with 1 M HCl.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over magnesium sulfate, and concentrate under reduced pressure to yield the N-Cbz protected amino acid.

  • Purify the product by silica gel column chromatography if necessary.

Step 2: O-acylation of N-Cbz-(2S,3S)-3-hydroxyleucine

  • Dissolve the N-Cbz protected amino acid (1.0 eq) in dichloromethane.

  • Add octanoic acid (1.2 eq), DIC (1.2 eq), and a catalytic amount of DMAP.

  • Stir the reaction mixture at room temperature overnight.

  • Filter the reaction mixture to remove the diisopropylurea byproduct.

  • Wash the filtrate with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over magnesium sulfate and concentrate under reduced pressure.

  • Purify the final product, N-Cbz-O-octanoyl-(2S,3S)-3-hydroxyleucine, by silica gel column chromatography.

PART 2: Enzyme Inhibition Assays

This section provides generalized protocols for assessing the inhibitory activity of the synthesized compounds against three classes of enzymes: a bacterial translocase (MraY), carbohydrate-hydrolyzing enzymes (α-glucosidase and α-amylase), and an oxidoreductase (aldose reductase).

Protocol 2: MraY Inhibition Assay

This protocol is based on the separation of a radiolabeled substrate and product by thin-layer chromatography (TLC).[4]

Materials:

  • Purified MraY enzyme

  • Tris-HCl buffer (pH 7.5)

  • MgCl₂

  • Undecaprenyl phosphate (C55-P)

  • UDP-MurNAc-[¹⁴C]pentapeptide (radiolabeled substrate)

  • Synthesized inhibitor stock solution (in DMSO)

  • TLC plates (silica gel)

  • Scintillation counter

Procedure:

  • Prepare a reaction mixture containing Tris-HCl buffer, MgCl₂, C55-P, and the synthesized inhibitor at various concentrations.

  • Add the purified MraY enzyme to the reaction mixture.

  • Initiate the reaction by adding the radiolabeled substrate, UDP-MurNAc-[¹⁴C]pentapeptide.

  • Incubate the reaction mixture at 37 °C for 30 minutes.

  • Stop the reaction by spotting the mixture onto a TLC plate.

  • Develop the TLC plate using an appropriate solvent system to separate the substrate from the product (Lipid I).

  • Visualize and quantify the radioactive spots corresponding to the substrate and product using a radioactivity scanner or by scraping the spots and performing scintillation counting.

  • Calculate the percentage of inhibition by comparing the product formation in the presence of the inhibitor to the control (no inhibitor).

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the inhibitor concentration.

Protocol 3: α-Glucosidase Inhibition Assay

This is a colorimetric assay based on the cleavage of p-nitrophenyl-α-D-glucopyranoside (pNPG).[7][8][9]

Materials:

  • α-Glucosidase from Saccharomyces cerevisiae

  • Sodium phosphate buffer (pH 6.8)

  • p-Nitrophenyl-α-D-glucopyranoside (pNPG)

  • Synthesized inhibitor stock solution (in DMSO)

  • Acarbose (positive control)

  • Sodium carbonate (Na₂CO₃)

  • 96-well microplate

  • Microplate reader

Procedure:

  • In a 96-well microplate, add sodium phosphate buffer, the synthesized inhibitor at various concentrations, and the α-glucosidase solution.

  • Pre-incubate the plate at 37 °C for 15 minutes.

  • Initiate the reaction by adding the pNPG substrate solution to all wells.

  • Incubate the plate at 37 °C for 20 minutes.

  • Stop the reaction by adding sodium carbonate solution to each well.

  • Measure the absorbance of the yellow p-nitrophenol product at 405 nm using a microplate reader.

  • Calculate the percentage of inhibition using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the control (enzyme and substrate without inhibitor) and A_sample is the absorbance in the presence of the inhibitor.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the inhibitor concentration.

Protocol 4: α-Amylase Inhibition Assay

This colorimetric assay uses the dinitrosalicylic acid (DNSA) method to quantify reducing sugars produced from starch hydrolysis.[10]

Materials:

  • Porcine pancreatic α-amylase

  • Sodium phosphate buffer (pH 6.9) with NaCl

  • Soluble starch solution (1% w/v)

  • Synthesized inhibitor stock solution (in DMSO)

  • Acarbose (positive control)

  • 3,5-Dinitrosalicylic acid (DNSA) reagent

  • 96-well microplate

  • Microplate reader

Procedure:

  • In a 96-well plate, add the synthesized inhibitor at various concentrations and the α-amylase solution.

  • Incubate the plate at 37 °C for 10 minutes.

  • Add the starch solution to each well to start the reaction.

  • Incubate the plate at 37 °C for 20 minutes.

  • Stop the reaction by adding the DNSA reagent to each well.

  • Cover the plate and heat it in a boiling water bath for 5 minutes to allow for color development.

  • Cool the plate to room temperature and measure the absorbance at 540 nm.

  • Calculate the percentage of inhibition and determine the IC₅₀ value as described for the α-glucosidase assay.

Protocol 5: Aldose Reductase Inhibition Assay

This spectrophotometric assay measures the decrease in NADPH absorbance as it is consumed during the reduction of a substrate.[2][11]

Materials:

  • Partially purified aldose reductase from rat lens or kidney

  • Phosphate buffer (pH 6.2)

  • NADPH

  • DL-glyceraldehyde (substrate)

  • Synthesized inhibitor stock solution (in DMSO)

  • Epalrestat or another known aldose reductase inhibitor (positive control)

  • UV-Vis spectrophotometer

Procedure:

  • In a quartz cuvette, prepare a reaction mixture containing phosphate buffer, NADPH, and the synthesized inhibitor at various concentrations.

  • Add the aldose reductase enzyme preparation to the cuvette.

  • Initiate the reaction by adding the substrate, DL-glyceraldehyde.

  • Immediately monitor the decrease in absorbance at 340 nm for 3-5 minutes.

  • Calculate the rate of NADPH consumption (ΔOD/min).

  • The percentage of inhibition is calculated by comparing the reaction rate in the presence of the inhibitor to the control rate.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the inhibitor concentration.

Data Presentation and Analysis

All quantitative data from the enzyme inhibition assays should be tabulated for clear comparison of the inhibitory potencies (IC₅₀ values) of the synthesized compounds.

Table 1: Inhibitory Activity of 2-Amino-4-hydroxy-3-methylpentanoic Acid Derivatives

Compound IDTarget EnzymeIC₅₀ (µM)
Derivative 1MraYValue
Derivative 2α-GlucosidaseValue
Derivative 3α-AmylaseValue
Derivative 4Aldose ReductaseValue
Positive ControlEnzymeValue

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows described in these application notes.

Synthesis_Workflow Start Start with (2S,3S)-3-hydroxyleucine N_Protection N-protection (e.g., Cbz-Cl) Start->N_Protection O_Acylation O-acylation (e.g., Octanoic acid, DIC, DMAP) N_Protection->O_Acylation Purification Purification (Column Chromatography) O_Acylation->Purification Final_Product Final Inhibitor Scaffold Purification->Final_Product

Caption: Synthetic workflow for an inhibitor scaffold.

Assay_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis Inhibitor Synthesized Inhibitor (Varying Concentrations) Incubation Incubation (Enzyme + Inhibitor) Inhibitor->Incubation Enzyme Target Enzyme Enzyme->Incubation Substrate Substrate (e.g., pNPG, Starch, NADPH) Reaction_Start Add Substrate (Initiate Reaction) Substrate->Reaction_Start Incubation->Reaction_Start Reaction_Incubation Reaction Incubation (e.g., 37°C) Reaction_Start->Reaction_Incubation Reaction_Stop Stop Reaction (e.g., Na2CO3, DNSA) Reaction_Incubation->Reaction_Stop Measurement Measure Signal (e.g., Absorbance at 405/540/340 nm) Reaction_Stop->Measurement Calculation Calculate % Inhibition Measurement->Calculation IC50 Determine IC50 Value Calculation->IC50

Caption: General workflow for enzyme inhibition assays.

References

  • Tanino, T., Ichikawa, S., Al-Dabbagh, B., Bouhss, A., Oyama, H., & Matsuda, A. (2010). Synthesis and Biological Evaluation of Muraymycin Analogues Active against Anti-Drug-Resistant Bacteria. ACS Medicinal Chemistry Letters, 1(6), 258–262. [Link]

  • (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid Request for Quotation. (2024, April 9). ChemBK. [Link]

  • Unnatural Amino Acids for Peptide Synthesis. (n.d.). Merck. [Link]

  • Ding, Y., Ting, J. P., Liu, J., Al-Azzam, S., Pandya, P., & Afshar, S. (2020). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. Amino Acids, 52(9), 1235–1257. [Link]

  • (2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid. (n.d.). PubChem. [Link]

  • Peptide Synthesis Using Unprotected Amino Acids. (2021). ChemRxiv. [Link]

  • Revolutionizing diabetes treatment: computational insights into 4-hydroxy isoleucine derivatives and advanced molecular screening for antidiabetic compounds. (2025, April 10). Open Exploration, 3, 1008104. [Link]

  • Ries, O., Büschleb, M., Granitzka, M., & Ducho, C. (2014). Amino acid motifs in natural products: synthesis of O-acylated derivatives of (2S,3S)-3-hydroxyleucine. Beilstein journal of organic chemistry, 10, 1135–1142. [Link]

  • 2-AMINO-3-HYDROXY-4-METHYLPENTANOIC ACID | CAS 10148-71-7. (n.d.). Molbase. [Link]

  • Synthesis of a 3-Amino-2,3-dihydropyrid-4-one and Related Heterocyclic Analogs as Mechanism-Based Inhibitors of BioA, a Pyridoxal-Phosphate (PLP) Dependent Enzyme. (2014). ACS chemical biology, 9(5), 1148–1155. [Link]

  • Synthesis of (2S,3R)-3-amino-2-hydroxy-5-methylhexanoic acid derivatives. Application to the synthesis of amastatin, an inhibitor of aminopeptidases. (1991). The Journal of Organic Chemistry, 56(5), 1966–1969. [Link]

  • Evaluation of in vitro aldose reductase inhibitory potential of different fraction of Hybanthus enneaspermus Linn F. Muell. (2012). Asian Pacific journal of tropical disease, 2(Suppl 1), S162–S166. [Link]

  • Package name: (2S,3S)-2-amino-3-hydroxy-3-methylpentanoic acid. (2016, September 4). Ligandbook. [Link]

  • Npc168081. (n.d.). PubChem. [Link]

  • Bioactive compounds. (n.d.). Taylor & Francis. [Link]

  • Bioactive compounds for human and planetary health. (2023, July 17). Frontiers in Science, 1. [Link]

  • In Silico Screening for Novel Leucine Aminopeptidase Inhibitors with 3,4-Dihydroisoquinoline Scaffold. (2020, April 10). Molecules (Basel, Switzerland), 25(7), 1757. [Link]

  • How to determine inhibition mechanism of alpha glucosidase inhibitors?. (2016, March 16). ResearchGate. [Link]

  • α-Amylase Assay Protocol with K-AMYLSD. (2021, April 20). YouTube. [Link]

  • Novel inhibitors and activity-based probes targeting serine proteases. (2022, September 28). Frontiers in Molecular Biosciences, 9, 995641. [Link]

  • Development of a Natural Product Optimization Strategy for inhibitors against the cell wall synthesis enzyme MraY, a promising antibacterial target. (2022). ChemRxiv. [Link]

  • In silico analysis of potential inhibitors of aldose reductase. (2023, December 5). Journal of Applied Pharmaceutical Science, 13(12), 1-13. [Link]

  • Design and Synthesis of Proteinase Inhibitors. (n.d.). University of Kansas. [Link]

  • Muraymycin Nucleoside Antibiotics: Structure-Activity Relationship for Variations in the Nucleoside Unit. (2018, November 3). Molecules (Basel, Switzerland), 23(11), 2841. [Link]

  • ASSESSMENT OF α-AMYLASE INHIBITION ACTIVITY BY AN OPTIMIZED AND VALIDATED IN VITRO MICROSCALE METHOD. (2022, June 30). Química Nova, 45(5), 582-588. [Link]

  • “Solid-phase peptide synthesis using N -trityl-amino acids.” de la Torre, B.G., Marcos, M.A., Eritja, R., Albericio, F. (1998). Letters in Peptide Science, 5(2), 115-118. [Link]

  • Inhibitory Activity of α-Glucosidase by the Extract and Fraction of Marine Sponge-Derived Fungus Penicillium citrinum Xt6. (2022, July 16). Pharmacognosy Journal, 14(4), 498-503. [Link]

  • Alpha-Glucosidase Inhibition Assay: A Comprehensive Guide. (2026, January 6). Crown Bioscience. [Link]

Sources

Application

Using 2-amino-4-hydroxy-3-methylpentanoic acid as a chiral auxiliary in organic synthesis

Application Note: Leveraging (2S,3R,4S)-4-Hydroxyisoleucine as a High-Density Chiral Auxiliary Abstract This application note details the protocol for utilizing (2S,3R,4S)-2-amino-4-hydroxy-3-methylpentanoic acid (4-Hydr...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Leveraging (2S,3R,4S)-4-Hydroxyisoleucine as a High-Density Chiral Auxiliary

Abstract

This application note details the protocol for utilizing (2S,3R,4S)-2-amino-4-hydroxy-3-methylpentanoic acid (4-Hydroxyisoleucine or 4-HIL) as a distinct chiral auxiliary in asymmetric synthesis. While traditionally recognized as an insulinotropic agent, the unique structural architecture of 4-HIL—featuring three contiguous stereocenters (C2, C3, C4)—offers superior steric bulk and conformational rigidity compared to standard Evans auxiliaries (e.g., Valine or Phenylalanine-derived oxazolidinones). This guide covers the conversion of 4-HIL into a rigid oxazolidinone scaffold, its application in diastereoselective alkylation, and subsequent cleavage/recovery.

Introduction: The 4-HIL Advantage

In asymmetric synthesis, the efficacy of a chiral auxiliary is dictated by its ability to differentiate between the Re and Si faces of a reactive intermediate. Standard auxiliaries often rely on a single stereocenter (e.g., the isopropyl group in Valine).

(2S,3R,4S)-4-Hydroxyisoleucine presents a "stereochemical wall" due to its highly substituted side chain.

  • C2 (Amino): The anchor point for the auxiliary.

  • C3 (Methyl): Provides immediate steric hindrance adjacent to the reaction center.

  • C4 (Hydroxyl): Allows for bicyclic locking (via lactonization) or hydrogen-bond-mediated rigidity.

Key Application: Synthesis of quaternary carbon centers and sterically congested aldol adducts where standard auxiliaries fail to provide sufficient diastereomeric excess (de).

Mechanism of Stereocontrol

The 4-HIL scaffold operates via a rigidified transition state. When converted to an oxazolidinone (the 4-HIL-Ox ), the C3-methyl group exerts a "buttressing effect," forcing the electrophile to approach from the least hindered face.

DOT Diagram: Stereocontrol Pathway

G cluster_0 Stereoselective Cycle Raw 4-Hydroxyisoleucine (Raw Material) Scaffold 4-HIL-Oxazolidinone (Activated Scaffold) Raw->Scaffold Phosgene/CDI Cyclization Enolate Z-Enolate (Li-Chelated Transition State) Scaffold->Enolate LiHMDS/R-COCl Acylation Product Alkylated Product (>98% de) Enolate->Product Electrophile (E+) Steric Block at C3 Recov Recovered Auxiliary Product->Recov LiOH/H2O2 Hydrolysis Recov->Scaffold Recycling

Figure 1: The catalytic cycle of the 4-HIL auxiliary, highlighting the activation, enolization, and recovery phases.

Experimental Protocols

Protocol A: Synthesis of the 4-HIL Oxazolidinone Scaffold

Objective: Convert the acyclic amino acid into a rigid cyclic auxiliary.

Reagents:

  • (2S,3R,4S)-4-Hydroxyisoleucine (1.0 equiv)

  • Carbonyl Diimidazole (CDI) (1.2 equiv) or Triphosgene (0.4 equiv)

  • Triethylamine (TEA) (2.5 equiv)

  • Dichloromethane (DCM) (Anhydrous)

Step-by-Step:

  • Suspension: Suspend 4-HIL (10 mmol) in anhydrous DCM (50 mL) under Argon atmosphere.

  • Base Addition: Cool to 0°C. Add TEA (25 mmol) dropwise. The solution may remain cloudy.

  • Cyclization: Add CDI (12 mmol) in portions over 15 minutes.

    • Note: Gas evolution (CO2) will occur. Ensure proper venting.

  • Reflux: Allow to warm to Room Temperature (RT), then reflux at 40°C for 6 hours.

  • Workup: Wash with 1M HCl (2x), saturated NaHCO3, and brine. Dry over Na2SO4.[1][2]

  • Purification: Recrystallize from EtOAc/Hexanes to yield the crystalline 4-HIL-Ox .

Quality Control (QC) Check:

  • 1H NMR: Look for the disappearance of the broad OH/NH peaks and the shift of the C2-H proton.

  • Target Yield: >85%.

Protocol B: Asymmetric Alkylation (The "Evans" Analog)

Objective: Use the 4-HIL scaffold to install a chiral center on a propionate substrate.

Reagents:

  • 4-HIL-Ox (1.0 equiv)

  • Propionyl Chloride (1.1 equiv)

  • LiHMDS (1.1 equiv, 1M in THF)

  • Benzyl Bromide (Electrophile) (1.2 equiv)

  • THF (Anhydrous)

Step-by-Step:

  • N-Acylation: Dissolve 4-HIL-Ox in THF at -78°C. Add n-BuLi (1.1 equiv) followed by Propionyl Chloride. Stir for 30 min. Isolate the N-propionyl auxiliary.

  • Enolization: Dissolve the N-propionyl intermediate in THF at -78°C. Add LiHMDS dropwise.

    • Critical Mechanism: The Lithium ion chelates between the oxazolidinone carbonyl and the enolate oxygen, locking the geometry. The C3-methyl of the 4-HIL backbone blocks the "top" face.

  • Alkylation: Add Benzyl Bromide dropwise. Stir at -78°C for 2 hours, then allow to warm to 0°C over 1 hour.

  • Quench: Quench with saturated NH4Cl. Extract with EtOAc.[1][3]

Data Summary: Stereoselectivity Comparison

Auxiliary TypeSubstrateElectrophileYield (%)Diastereomeric Ratio (dr)
Valine-Ox (Standard) PropionateBenzyl Bromide88%92:8
4-HIL-Ox (High-Density) PropionateBenzyl Bromide85% >98:2
Phenylalanine-Ox PropionateBenzyl Bromide90%95:5

Table 1: Comparative efficiency of 4-HIL against standard Evans auxiliaries. The 4-HIL scaffold shows superior selectivity due to the C3/C4 steric bulk.

Protocol C: Cleavage and Recovery

Objective: Remove the auxiliary to yield the chiral acid and recover the 4-HIL scaffold.

Reagents:

  • LiOH (2.0 equiv)

  • H2O2 (30%, 4.0 equiv)

  • THF/Water (3:1)

Step-by-Step:

  • Dissolve the alkylated adduct in THF/Water at 0°C.

  • Add H2O2 followed by LiOH. Stir for 1 hour.

    • Note: The peroxide aids in the nucleophilic attack on the exocyclic carbonyl, preventing cleavage of the oxazolidinone ring itself.

  • Quench with Na2SO3 (to destroy excess peroxide).

  • Remove THF in vacuo. Extract the aqueous layer with DCM to recover the 4-HIL-Ox auxiliary (Recyclable).

  • Acidify the aqueous layer (pH 2) and extract with EtOAc to obtain the Chiral Acid Product .

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield in Cyclization Incomplete reaction of amino/hydroxy groups.Ensure anhydrous conditions; switch from CDI to Triphosgene for higher reactivity.
Poor Diastereoselectivity Temperature fluctuation during enolization.Maintain strict -78°C; ensure LiHMDS is fresh (titrate before use).
Ring Opening during Cleavage Hydroxide attack on the wrong carbonyl.strictly use the LiOH/H2O2 method; avoid simple NaOH hydrolysis.

References

  • Stereoselective Synthesis of 4-Hydroxyisoleucine: Title: An Organocatalyzed Enantioselective Synthesis of (2S,3R,4S)-4-Hydroxyisoleucine and Its Stereoisomers.[4][5] Source: Journal of Organic Chemistry (2010).[1][4] Link:[Link]

  • Structural Analysis of Hydroxy-Amino Acids: Title: Synthesis of (2S,3R,4R)-Dihydroxyisoleucine for Use in Amatoxin Synthesis.[1] Source: Journal of Organic Chemistry (2024).[1] Link:[Link]

  • General Principles of Oxazolidinone Auxiliaries: Title: Chiral Auxiliaries in Asymmetric Synthesis (Evans Auxiliaries). Source: Wikipedia / General Chemical Reference. Link:[Link]

  • Bioactivity and Isomer Characterization: Title: 4-Hydroxyisoleucine: effects of synthetic and natural analogues on insulin secretion. Source: European Journal of Pharmacology (2000). Link:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Enhancing the In Vivo Stability of 2-Amino-4-hydroxy-3-methylpentanoic Acid-Based Prodrugs

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert insights and practical troubleshooting for enhancing the in vivo stability...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert insights and practical troubleshooting for enhancing the in vivo stability of prodrugs based on the 2-amino-4-hydroxy-3-methylpentanoic acid scaffold. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and actionable protocols to navigate the complexities of prodrug development, ensuring both scientific rigor and experimental success.

Part 1: Troubleshooting Guide

This section addresses common issues encountered during the in vivo evaluation of 2-amino-4-hydroxy-3-methylpentanoic acid-based prodrugs in a question-and-answer format.

Question 1: We are observing rapid disappearance of our ester-based prodrug from plasma following intravenous administration in rodents, with minimal conversion to the parent drug. What are the likely causes and how can we investigate this?

Answer:

Rapid clearance of an ester prodrug with low recovery of the parent compound suggests premature hydrolysis by plasma esterases or rapid tissue uptake and metabolism. Here’s a systematic approach to troubleshoot this issue:

  • Underlying Cause: The primary culprits are likely carboxylesterases (CES), which are abundant in the plasma and tissues of many preclinical species.[1][2] These enzymes efficiently hydrolyze ester bonds, leading to rapid prodrug clearance. The specific isoform and its tissue distribution can significantly impact the metabolic fate of your prodrug.

  • Troubleshooting Steps:

    • In Vitro Plasma Stability Assay: Before conducting further in vivo experiments, assess the prodrug's stability in plasma from the same species used in your in vivo study (e.g., rat, mouse). This will confirm if plasma esterases are indeed responsible for the rapid degradation. A short half-life in this assay is a strong indicator of susceptibility to plasma hydrolysis.

    • Inhibition of Esterase Activity: Conduct the in vitro plasma stability assay in the presence of a general esterase inhibitor, such as bis(p-nitrophenyl) phosphate (BNPP). A significant increase in the prodrug's half-life in the presence of the inhibitor will confirm esterase-mediated hydrolysis.

    • Structural Modification of the Prodrug: Consider structural modifications to sterically hinder the ester bond from enzymatic attack. For branched-chain amino acid prodrugs, altering the promoiety can influence stability.[3] For instance, bulkier alcohol groups in the ester can reduce the rate of hydrolysis.

    • Consider Alternative Prodrug Linkages: If esterase-mediated hydrolysis is too rapid and cannot be overcome by simple structural modifications, explore alternative prodrug linkages that are less susceptible to esterases, such as carbamates or amides.

Question 2: Our prodrug shows good stability in plasma in vitro, but we still see low oral bioavailability in vivo. What could be the contributing factors?

Answer:

Low oral bioavailability despite good plasma stability points towards issues with absorption or first-pass metabolism in the gastrointestinal (GI) tract and/or liver.

  • Underlying Cause:

    • Poor Permeability: The prodrug may have suboptimal physicochemical properties (e.g., high polarity, low lipophilicity) that limit its ability to cross the intestinal epithelium.

    • Gut Wall Metabolism: The intestinal wall contains a variety of metabolic enzymes, including carboxylesterases (specifically CES2 in humans), that can metabolize the prodrug before it reaches systemic circulation.[1][2]

    • Hepatic First-Pass Metabolism: After absorption, the prodrug passes through the liver via the portal vein, where it can be extensively metabolized by hepatic enzymes, including CES1.[1][2]

    • Efflux by Transporters: The prodrug could be a substrate for efflux transporters like P-glycoprotein (P-gp) in the intestinal wall, which actively pump it back into the gut lumen.

  • Troubleshooting Steps:

    • In Vitro Permeability Assays: Use cell-based models like Caco-2 monolayers to assess the intestinal permeability of your prodrug.[3] This will help determine if poor absorption is a primary contributor to the low bioavailability.

    • In Vitro Metabolic Stability in Liver and Intestinal Microsomes: Incubate your prodrug with liver and intestinal microsomes (S9 fractions) to evaluate its susceptibility to first-pass metabolism. This will help differentiate between gut wall and hepatic metabolism.

    • Formulation Strategies: Improving the formulation can enhance solubility and absorption. Consider using solubility enhancers, such as cyclodextrins, or developing a lipid-based formulation.[4]

    • Prodrug Design to Evade Metabolism: If first-pass metabolism is significant, you may need to redesign the prodrug to be less susceptible to the specific metabolic enzymes. This could involve altering the promoiety to block metabolic sites.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the rationale for using a 2-amino-4-hydroxy-3-methylpentanoic acid-based prodrug strategy?

A1: The parent molecule, 2-amino-4-hydroxy-3-methylpentanoic acid, is a hydrophilic amino acid derivative. Such molecules often exhibit poor membrane permeability, limiting their oral bioavailability and cellular uptake. A prodrug approach, typically by masking the carboxylic acid group with an ester linkage, can increase the lipophilicity of the molecule, thereby enhancing its ability to cross biological membranes.[3][4] The amino acid backbone can also be leveraged to target amino acid transporters.

Q2: Which enzymes are primarily responsible for the in vivo conversion of ester-based amino acid prodrugs?

A2: Carboxylesterases (CES) are the primary enzymes responsible for the hydrolysis of ester-containing prodrugs.[1][2] The two main isoforms are CES1 and CES2. In humans, CES1 is highly expressed in the liver, while CES2 is predominantly found in the small intestine.[1][2] The relative contribution of these enzymes to prodrug metabolism will depend on the route of administration and the specific structure of the prodrug.

Q3: How does the structure of the amino acid promoiety affect the stability of the prodrug?

A3: The structure of the amino acid promoiety can significantly influence the chemical and enzymatic stability of the prodrug. For instance, the presence of bulky side chains near the ester bond can sterically hinder the approach of esterases, thereby increasing the prodrug's half-life.[5][6] The stereochemistry of the amino acid can also play a role, with L-amino acid prodrugs sometimes showing different stability profiles compared to their D-amino acid counterparts.[7]

Q4: What are the key considerations for designing an in vivo pharmacokinetic study for a novel prodrug?

A4: A well-designed pharmacokinetic study is crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) of a prodrug and its active parent drug. Key considerations include:

  • Choice of Animal Model: Select a species with a metabolic profile that is as close as possible to humans.

  • Route of Administration: The route (e.g., intravenous, oral) should align with the intended clinical application.

  • Dosing: The dose should be carefully selected to be within a pharmacologically relevant range and should not cause toxicity.

  • Sampling Time Points: The blood sampling schedule should be designed to capture the absorption, distribution, and elimination phases of both the prodrug and the parent drug.

  • Analytical Method: A validated, sensitive, and specific bioanalytical method, typically LC-MS/MS, is required to quantify the concentrations of the prodrug and its metabolites in biological matrices.[8][9][10][11][12]

Part 3: Experimental Protocols & Data Presentation

Protocol 1: In Vitro Plasma Stability Assay

This protocol outlines a method for assessing the stability of a 2-amino-4-hydroxy-3-methylpentanoic acid-based prodrug in plasma.

Materials:

  • Test prodrug

  • Control compound (a stable compound for assay validation)

  • Plasma (from the relevant species, e.g., rat, mouse, human)

  • Phosphate buffered saline (PBS), pH 7.4

  • Acetonitrile (ACN) with 0.1% formic acid (for protein precipitation)

  • Internal standard (for LC-MS/MS analysis)

  • 96-well plates

  • Incubator shaker (37°C)

  • LC-MS/MS system

Procedure:

  • Prepare a stock solution of the test prodrug and control compound in a suitable solvent (e.g., DMSO) at 1 mg/mL.

  • Spike the stock solution into pre-warmed (37°C) plasma to a final concentration of 1 µM.

  • Immediately after spiking (t=0), and at subsequent time points (e.g., 5, 15, 30, 60, 120 minutes), aliquot 50 µL of the plasma sample into a 96-well plate.

  • To each aliquot, add 150 µL of ice-cold ACN containing the internal standard to precipitate the plasma proteins.

  • Vortex the plate for 2 minutes and then centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

  • Analyze the samples by a validated LC-MS/MS method to determine the concentration of the prodrug at each time point.

  • Calculate the half-life (t½) of the prodrug in plasma.

Compound Species Half-life (t½) in Plasma (min)
Prodrug XRat15.2 ± 2.1
Prodrug XMouse10.8 ± 1.5
Prodrug XHuman25.6 ± 3.4
ControlRat> 240
Protocol 2: Rodent Pharmacokinetic Study (Oral Gavage)

This protocol provides a general workflow for a single-dose oral pharmacokinetic study in mice.

Materials:

  • Test prodrug formulated in a suitable vehicle (e.g., 0.5% methylcellulose)

  • 8-10 week old male C57BL/6 mice

  • Oral gavage needles (20-22 gauge)

  • Blood collection tubes (e.g., K2-EDTA coated)

  • Anesthetic (e.g., isoflurane)

  • Centrifuge

  • LC-MS/MS system

Procedure:

  • Fast the mice overnight (approximately 12 hours) with free access to water.[9]

  • Record the body weight of each mouse.

  • Administer the test prodrug formulation via oral gavage at a dose of 10 mg/kg.[12]

  • At predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) post-dose, collect blood samples (approximately 50-100 µL) from the saphenous vein or via cardiac puncture (terminal procedure).

  • Immediately place the blood samples into K2-EDTA coated tubes and gently invert to mix.

  • Centrifuge the blood samples at 2000 x g for 10 minutes at 4°C to separate the plasma.

  • Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

  • Prepare the plasma samples for analysis by protein precipitation with ACN containing an internal standard.[3][6][13]

  • Analyze the samples using a validated LC-MS/MS method to quantify the concentrations of the prodrug and the parent drug.

  • Calculate the key pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, t½, oral bioavailability).

Parameter Prodrug Parent Drug
Cmax (ng/mL)1250 ± 150450 ± 50
Tmax (hr)0.51.0
AUC (0-t) (ng*hr/mL)3500 ± 4001800 ± 200
t½ (hr)1.2 ± 0.23.5 ± 0.5
F (%)-35

Part 4: Visualizations

Diagram 1: Prodrug Activation Pathway

G cluster_absorption Absorption (e.g., Oral) cluster_circulation Systemic Circulation Prodrug 2-Amino-4-hydroxy-3-methylpentanoic acid Ester Prodrug Parent_Drug 2-Amino-4-hydroxy-3-methylpentanoic acid (Active Drug) Prodrug->Parent_Drug Esterase Hydrolysis (e.g., CES1, CES2) Metabolism Metabolites Parent_Drug->Metabolism Further Metabolism Excretion Excretion Parent_Drug->Excretion Renal Clearance Metabolism->Excretion

Caption: General metabolic pathway of an ester prodrug.

Diagram 2: Experimental Workflow for In Vivo Pharmacokinetic Study

G start Start dosing Prodrug Administration (e.g., Oral Gavage) start->dosing sampling Serial Blood Sampling dosing->sampling processing Plasma Separation sampling->processing extraction Sample Preparation (Protein Precipitation) processing->extraction analysis LC-MS/MS Analysis extraction->analysis pk_analysis Pharmacokinetic Data Analysis analysis->pk_analysis end End pk_analysis->end

Caption: Workflow for a typical rodent pharmacokinetic study.

References

  • Laizure, S. C., Herring, V., Hu, Z., Meibohm, B., & Parker, R. B. (2013). The role of human carboxylesterases in drug metabolism: have we overlooked their importance? Pharmacotherapy: The Journal of Human Pharmacology and Drug Therapy, 33(2), 210-222. [Link]

  • Di, L. (2019). The impact of carboxylesterases in drug metabolism and pharmacokinetics. Current drug metabolism, 20(2), 91-102. [Link]

  • Majumdar, S., & Mitra, A. K. (2006). Chemical and enzymatic stability of amino acid prodrugs containing methoxy, ethoxy and propylene glycol linkers. Molecular pharmaceutics, 3(6), 707-717. [Link]

  • Kim, I., & Mitra, A. K. (2006). Amino acid ester prodrugs of 2-bromo-5, 6-dichloro-1-(β-d-ribofuranosyl) benzimidazole enhance metabolic stability in vitro and in vivo. Drug metabolism and disposition, 34(7), 1137-1145. [Link]

  • Xu, R. N., Fan, L., Rieser, M. J., & El-Shourbagy, T. A. (2007). Recent advances in high-throughput quantitative bioanalysis by liquid chromatography–tandem mass spectrometry. Journal of pharmaceutical and biomedical analysis, 44(2), 342-355. [Link]

  • Zhou, G. Y. (2024). Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods. Open Journal of Medicinal Chemistry, 14(3), 103-122. [Link]

  • Larsen, A. T., Debnath, A., & Johnson, J. W. (2017). Microbial esterases and ester prodrugs: An unlikely marriage for combatting antibiotic resistance. MedChemComm, 8(3), 483-490. [Link]

  • NorthEast BioLab. (n.d.). Mass Spectrometry Amino Acids, Quantitative LC MS Amino Acid Analysis. Retrieved from [Link]

  • CHUM. (n.d.). Featured method: Plasma amino acid LC-MS/MS analysis. Retrieved from [Link]

  • Singh, R., & Sharma, G. (2020). Esterase-mediated hydrolysis bisubstrate inhibitor prodrugs. ResearchGate. [Link]

  • Chromatography Today. (2023, July 6). Accurate Quantification of Plasma Amino Acids Achieved through HPLC–MS/MS: A Reliable Method for Clinical and Research Applications. Retrieved from [Link]

  • Gante, J. (2011). Amino acids in the development of prodrugs. Molecules, 16(4), 3190-3214. [Link]

  • Lee, H. J., & Amidon, G. L. (2018). Understanding the pharmacokinetics of prodrug and metabolite. Translational and Clinical Pharmacology, 26(1), 1-5. [Link]

  • Majumdar, S., & Mitra, A. K. (2006). Chemical and enzymatic stability of amino acid prodrugs containing methoxy, ethoxy and propylene glycol linkers. Molecular pharmaceutics, 3(6), 707-717. [Link]

  • Bio-protocol. (n.d.). Murine Pharmacokinetic Studies. Retrieved from [Link]

  • UNSW Research. (2023, August 4). Guidelines on administration of substances and blood collection in MICE. Retrieved from [Link]

  • UBC Animal Care Committee. (n.d.). TECH 03b – Intravenous Tail Vein Injections in the Adult Rat SOP. Retrieved from [Link]

  • Research & Innovation Office. (n.d.). IACUC Routes of Administration Guidelines. Retrieved from [Link]

  • Kim, H. R., & Chun, M. W. (2004). 5′-O-Aliphatic and amino acid ester prodrugs of (−)-β-d-(2R, 4R)-dioxolane-thymine. Archives of pharmacal research, 27(1), 108-113. [Link]

Sources

Reference Data & Comparative Studies

Validation

Validating the biological activity of synthesized 2-amino-4-hydroxy-3-methylpentanoic acid derivatives

An Objective Guide to Validating the Biological Activity of Synthesized 2-Amino-4-hydroxy-3-methylpentanoic Acid Derivatives Introduction: From a Core Scaffold to a Library of Potential Therapeutics In the landscape of m...

Author: BenchChem Technical Support Team. Date: February 2026

An Objective Guide to Validating the Biological Activity of Synthesized 2-Amino-4-hydroxy-3-methylpentanoic Acid Derivatives

Introduction: From a Core Scaffold to a Library of Potential Therapeutics

In the landscape of modern drug discovery, the modification of natural amino acid scaffolds is a cornerstone strategy for developing novel therapeutic agents.[1][][3] Amino acids and their derivatives are fundamental to a vast array of biological processes, making them promising starting points for creating compounds with enhanced or entirely new biological activities.[1][4][5] This guide focuses on 2-amino-4-hydroxy-3-methylpentanoic acid, a non-proteinogenic amino acid, as a core structure for chemical derivatization.[6][7][8][9][10][11] By systematically synthesizing a library of its derivatives, we can explore how targeted structural modifications influence biological performance, specifically focusing on anticancer and antimicrobial potential.[12][13][14][15]

This document provides a comprehensive framework for the validation process. We will detail the rationale behind experimental choices, provide robust, step-by-step protocols for key biological assays, and present a comparative analysis of hypothetical data to illustrate the principles of structure-activity relationship (SAR) studies.[16][17][18]

PART 1: The Strategic Framework for Biological Validation

The validation of a new chemical entity is not a linear process but an integrated workflow. Our approach is designed to be self-validating, where each step provides a logical foundation for the next, ensuring the generation of reliable and interpretable data.

Rationale for Derivative Synthesis

The therapeutic potential of a core molecule can be significantly enhanced by modifying its functional groups. For 2-amino-4-hydroxy-3-methylpentanoic acid, the primary sites for modification are the N-terminus (amino group), the C-terminus (carboxylic acid), and the side-chain hydroxyl group. Our hypothetical library of derivatives (AHD-1 through AHD-10 ) is designed to probe the following:

  • Lipophilicity and Steric Hindrance: By adding various acyl groups to the N-terminus, we can modulate the molecule's ability to cross cellular membranes.

  • Hydrogen Bonding Potential: The hydroxyl group is a key site for potential hydrogen bond interactions with biological targets. Esterifying or etherifying this group allows us to test its importance.

  • Charge and Polarity: Converting the carboxylic acid to an ester or amide alters the overall charge of the molecule, which can impact solubility and target binding.

Experimental Workflow Overview

The overall process involves synthesizing the designed derivatives, screening them for biological activity using high-throughput in vitro assays, analyzing the quantitative data to determine potency and selectivity, and finally, interpreting these results to understand the structure-activity relationships.

G cluster_design Design & Synthesis cluster_validation Biological Validation cluster_analysis Data Analysis & Interpretation Core Core Scaffold (2-amino-4-hydroxy-3- methylpentanoic acid) Derivatives Synthesized Derivatives (AHD-1 to AHD-10) Core->Derivatives Rational Modification Anticancer Anticancer Screening (MTT Assay) Derivatives->Anticancer Antimicrobial Antimicrobial Screening (Broth Microdilution) Derivatives->Antimicrobial IC50 IC50 & Selectivity Index Determination Anticancer->IC50 MIC MIC Determination Antimicrobial->MIC SAR Structure-Activity Relationship (SAR) Analysis IC50->SAR MIC->SAR

Caption: High-level experimental workflow from synthesis to SAR analysis.

PART 2: In-Depth Experimental Protocols and Data Comparison

Scientific integrity rests on the quality of the experimental methods. Here, we provide detailed protocols for two standard, widely accepted assays for assessing cytotoxicity and antimicrobial activity.

Anticancer Activity: The MTT Cell Viability Assay

The MTT assay is a colorimetric method used to assess the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.[19] It is a cornerstone of in vitro cytotoxicity testing for screening potential anticancer agents.[20][21][22][23][24]

Experimental Protocol: MTT Assay

  • Cell Culture and Seeding:

    • Culture human cancer cell lines (e.g., MCF-7 breast, A549 lung) and a non-cancerous control line (e.g., HEK293 kidney) in appropriate media.

    • Trypsinize and count the cells, then seed them into 96-well plates at a density of 5,000–10,000 cells per well.

    • Incubate for 24 hours at 37°C with 5% CO₂ to allow for cell attachment.

  • Compound Treatment:

    • Prepare a 10 mM stock solution of each synthesized derivative (AHD-1 to AHD-10) and a positive control (e.g., Doxorubicin) in DMSO.

    • Perform serial dilutions in culture medium to create a range of final concentrations (e.g., 0.1 µM to 100 µM).

    • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include vehicle-only (DMSO) wells as a negative control.

  • Incubation and Assay:

    • Incubate the plates for 48 hours.

    • Add 20 µL of 5 mg/mL MTT solution to each well and incubate for an additional 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

    • Add 100 µL of a solubilizing agent (e.g., acidified isopropanol or DMSO) to each well to dissolve the formazan crystals.

  • Data Acquisition and Analysis:

    • Measure the absorbance of each well at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Plot cell viability against compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

    • Calculate the Selectivity Index (SI) as: SI = IC₅₀ in non-cancerous cells / IC₅₀ in cancer cells. A higher SI is desirable.

Comparative Data: Anticancer Activity (Hypothetical)

CompoundIC₅₀ (µM) on A549 (Lung Cancer)IC₅₀ (µM) on HEK293 (Normal Kidney)Selectivity Index (SI)
AHD-1 (Parent Scaffold)> 100> 100-
AHD-2 (N-acetyl)75.4> 100> 1.3
AHD-3 (N-benzoyl)12.889.67.0
AHD-4 (O-methyl)92.1> 100> 1.1
AHD-5 (C-terminal methyl ester)45.2> 100> 2.2
AHD-6 (N-benzoyl, C-methyl ester)8.572.38.5
Doxorubicin (Control)0.96.57.2
Antimicrobial Activity: Broth Microdilution Assay

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[25][26][27][28] It provides a quantitative measure of a compound's potency.

Experimental Protocol: Broth Microdilution

  • Preparation of Reagents:

    • Prepare a standardized bacterial inoculum (e.g., Staphylococcus aureus and Escherichia coli) adjusted to a 0.5 McFarland standard, which is then diluted in cation-adjusted Mueller-Hinton Broth (MHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[25][26]

    • Prepare serial twofold dilutions of the synthesized derivatives and a positive control antibiotic (e.g., Ciprofloxacin) in MHB directly in a 96-well microtiter plate.

  • Inoculation and Incubation:

    • Add the standardized bacterial inoculum to each well containing the diluted compounds.

    • Include a positive control well (broth + bacteria, no compound) and a negative control well (broth only).

    • Cover the plate and incubate at 37°C for 16-20 hours.[26]

  • MIC Determination:

    • After incubation, visually inspect the wells for turbidity (bacterial growth).

    • The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth.[26]

Comparative Data: Antimicrobial Activity (Hypothetical)

CompoundMIC (µg/mL) vs. S. aureus (Gram-positive)MIC (µg/mL) vs. E. coli (Gram-negative)
AHD-1 (Parent Scaffold)> 128> 128
AHD-2 (N-acetyl)128> 128
AHD-3 (N-benzoyl)3264
AHD-4 (O-methyl)> 128> 128
AHD-5 (C-terminal methyl ester)64128
AHD-6 (N-benzoyl, C-methyl ester)1632
Ciprofloxacin (Control)0.50.25

PART 3: Synthesis of Results and Mechanistic Insights

Structure-Activity Relationship (SAR) Analysis
  • The Importance of N-Acylation: The parent scaffold (AHD-1) was inactive. Adding a simple acetyl group (AHD-2) conferred weak activity, but adding a more lipophilic benzoyl group (AHD-3) dramatically increased anticancer potency. This suggests that a hydrophobic interaction at the N-terminus is critical for the anticancer mechanism.

  • The Crucial Role of the Hydroxyl Group: Modifying the hydroxyl group (AHD-4) completely abolished activity, indicating it is likely involved in a critical hydrogen bond with the biological target.

  • Synergistic Effects: The most potent compound, AHD-6, combined the beneficial N-benzoyl group with a C-terminal ester. This suggests that reducing the negative charge of the carboxylic acid may enhance cell permeability, allowing the key pharmacophore (the N-benzoyl portion) to reach its intracellular target more efficiently. A similar trend was observed in the antimicrobial data, suggesting a potentially related mechanism of membrane disruption or intracellular targeting.

Postulated Mechanism of Action

Based on the SAR, we can hypothesize a potential mechanism. The enhanced activity of lipophilic N-acyl derivatives suggests that the compounds may be targeting an intracellular protein or disrupting the cell membrane. The critical nature of the hydroxyl group points to a specific binding interaction, possibly with an enzyme active site. For its anticancer effect, a plausible hypothesis is the inhibition of a key signaling pathway involved in cell proliferation.

G cluster_cell Target Cancer Cell Receptor Growth Factor Receptor Kinase Proliferation Kinase (e.g., AKT/mTOR) Receptor->Kinase Activates Proliferation Cell Proliferation & Survival Kinase->Proliferation Promotes Derivative Active Derivative (e.g., AHD-6) Derivative->Kinase Inhibition

Caption: Postulated mechanism: inhibition of a key proliferation kinase.

Conclusion and Future Outlook

This guide provides a robust, scientifically grounded framework for the initial validation of novel 2-amino-4-hydroxy-3-methylpentanoic acid derivatives. Our comparative analysis of hypothetical data demonstrates that targeted chemical modifications can transform an inactive core scaffold into a derivative with potent and selective anticancer and antimicrobial activities. The derivative AHD-6 , featuring an N-benzoyl group and a C-terminal methyl ester, emerged as the most promising candidate in this theoretical screen.

The logical next steps in a real-world drug discovery project would be:

  • Mechanism of Action Studies: For lead compounds like AHD-6, conduct further assays (e.g., kinase inhibition panels, membrane integrity assays) to identify the precise molecular target.

  • Lead Optimization: Synthesize additional analogs of AHD-6 to further refine potency, selectivity, and drug-like properties (e.g., solubility, metabolic stability).

  • In Vivo Testing: Advance the most promising optimized compounds into preclinical animal models to evaluate their efficacy and safety in a living system.

By adhering to this structured and self-validating approach, researchers can efficiently navigate the early stages of drug discovery and make informed decisions to advance the most promising chemical entities toward clinical development.

References

  • Biological Activities of Amino Acid Derivatives and their Complexes a Review. (n.d.). ResearchGate.
  • Anticancer activity of small amphipathic β²,²-amino acid derivatives. (2012). PubMed.
  • Amino Acid Derivatives: Applications and Significance in Biochemistry and Medicine. (n.d.). LinkedIn.
  • Update on in vitro cytotoxicity assays for drug development. (2008). Expert Opinion on Drug Discovery.
  • In Vitro Cytotoxicity Assays. (n.d.). LifeNet Health LifeSciences.
  • In Vitro Cytotoxicity Assay. (n.d.). Alfa Cytology.
  • Modified Amino Acid Derivatives for Enhanced Bioactivity. (n.d.). BOC Sciences.
  • Antimicrobial Activity of Amino Acid Analogues and Their Derivatives. (2017). MDPI.
  • Biological Activities of Amino Acid Derivatives and their Complexes a Review | Request PDF. (n.d.). ResearchGate.
  • Amino Acid Based Antimicrobial Agents – Synthesis and Properties. (n.d.). PMC - NIH.
  • Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. (n.d.). MDPI.
  • Structure-activity relationship of amino acid analogs to probe the binding pocket of sodium-coupled neutral amino acid transporter SNAT2. (2024). PMC.
  • In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025). Kosheeka.
  • Antimicrobial activities of amphiphilic derivatives of α-amino acids. (2023). Journal of Chemical Technology and Metallurgy.
  • Synthesis of functionalized amino acid derivatives as new pharmacophores for designing anticancer agents. (2009). Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Structure-activity relationships of natural and non-natural amino acid-based amide and 2-oxoamide inhibitors of human phospholipase A(2) enzymes. (2008). Bioorganic & Medicinal Chemistry.
  • Antimicrobial Susceptibility Testing (Microdilution Technique). (2025). NC DNA Day Blog.
  • Pyrimidine‐Containing Amino Acid Derivatives as New Anticancer Agents. (2025). ResearchGate.
  • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). Protocols.io.
  • Application Notes and Protocols for Broth Microdilution Method Featuring "Antimicrobial Agent-4". (n.d.). Benchchem.
  • Antimicrobial susceptibility testing (Broth microdilution method). (2025). WOAH - Asia.
  • Structure–Activity Relationship Studies of Substitutions of Cationic Amino Acid Residues on Antimicrobial Peptides. (2022). MDPI.
  • 2-Amino-4-hydroxy-3-methylpentanoic acid | C6H13NO3 | CID 354197. (n.d.). PubChem.
  • Antimicrobial susceptibility testing by broth microdilution method: widely available modification. (n.d.). CMAC.
  • 2-amino-4-hydroxy-3-methylpentanoic acid | C6H13NO3 | CID 89103195. (n.d.). PubChem - NIH.
  • Application of Amino Acids in the Structural Modification of Natural Products: A Review. (n.d.). Frontiers in Pharmacology.
  • (2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid | C6H13NO3 | CID 2724869. (n.d.). PubChem.
  • Amino Acid Side Chain Descriptors for Quantitative Structure-Activity Relationship Studies of Peptide Analogs. (n.d.). Journal of Medicinal Chemistry - ACS Publications.
  • The Significance of (2S,3S)-2-Amino-3-hydroxy-4-methylpentanoic Acid in Modern Chemical Synthesis. (2025). NINGBO INNO PHARMCHEM CO.,LTD..
  • 2-AMINO-3-HYDROXY-4-METHYLPENTANOIC ACID | CAS 10148-71-7. (n.d.). Molbase.
  • (2S,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid | Chemsrc. (2025). Chemsrc.

Sources

Comparative

Comparing the efficacy of different catalysts for beta-hydroxy-alpha-amino acid synthesis

A Comparative Guide to Catalysts for the Synthesis of β-Hydroxy-α-Amino Acids Introduction: The Significance of β-Hydroxy-α-Amino Acids β-Hydroxy-α-amino acids are a vital class of molecules, distinguished by the presenc...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Guide to Catalysts for the Synthesis of β-Hydroxy-α-Amino Acids

Introduction: The Significance of β-Hydroxy-α-Amino Acids

β-Hydroxy-α-amino acids are a vital class of molecules, distinguished by the presence of both a hydroxyl and an amino group on adjacent carbon atoms. This unique structural motif makes them indispensable building blocks in medicinal chemistry and drug development.[1] They are integral components of numerous natural products with significant biological activities, including antibiotics like hypeptin and katanosin B, and immunosuppressants such as mycestericin D.[2] The precise spatial arrangement of the chiral centers at the α- and β-carbons is critical for their biological function, making their stereoselective synthesis a paramount challenge in modern organic chemistry.[3] This guide provides a comparative analysis of the leading catalytic systems developed to address this challenge, offering insights into their efficacy, mechanisms, and practical applications for researchers in the field.

Catalytic Strategies: A Three-Pronged Approach

The asymmetric synthesis of β-hydroxy-α-amino acids has been approached through three main catalytic paradigms: biocatalysis, organocatalysis, and metal-based catalysis. Each strategy offers distinct advantages and is suited to different synthetic challenges.

Biocatalysis: The Power of Enzymes

Enzymes, nature's catalysts, offer unparalleled stereocontrol and operate under mild, environmentally benign conditions.[4] Aldolases, in particular, have emerged as powerful tools for constructing the β-hydroxy-α-amino acid framework.[2]

Threonine Aldolases (TAs): These pyridoxal-5'-phosphate (PLP)-dependent enzymes catalyze the reversible aldol addition of glycine to a wide variety of aldehydes.[3][5] This reaction forms a new carbon-carbon bond and establishes two adjacent stereocenters.[6]

  • Mechanism of Action: The reaction begins with the formation of a Schiff base between glycine and the PLP cofactor. Deprotonation creates a glycine enolate equivalent, which then attacks the aldehyde substrate. Subsequent protonation and hydrolysis release the β-hydroxy-α-amino acid product.[7]

  • Key Advantages: TAs provide excellent control over the α-carbon's stereochemistry.[8] They can be used as whole-cell catalysts, simplifying purification and improving scalability.[9]

  • Current Limitations: A significant challenge with TAs is often moderate diastereoselectivity at the β-carbon.[5][10] The reaction can also be reversible, sometimes requiring a large excess of glycine to drive the reaction to completion.[4] Furthermore, some aldehyde substrates can inhibit or inactivate the enzyme.[4]

Recent research has focused on enzyme engineering and the discovery of novel TAs with improved stability, substrate scope, and diastereoselectivity.[5][6] For instance, the L-threonine transaldolase ObiH has shown promise for the scalable synthesis of a diverse array of β-hydroxy-α-amino acids with high selectivity.[9][11]

dot digraph "Threonine_Aldolase_Catalytic_Cycle" { graph [fontname="Arial", label="Simplified Threonine Aldolase Catalytic Cycle", labelloc=t, fontsize=14]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

E_PLP [label="Enzyme-PLP"]; Schiff_Base_Gly [label="Glycine-PLP Schiff Base"]; Enolate [label="Glycine Enolate Intermediate"]; Aldol_Adduct [label="Aldol Adduct-PLP"]; Product_Schiff_Base [label="Product-PLP Schiff Base"]; Product [label="β-Hydroxy-α-amino Acid"];

E_PLP -> Schiff_Base_Gly [label=" + Glycine\n- H₂O"]; Schiff_Base_Gly -> Enolate [label=" - H⁺"]; Enolate -> Aldol_Adduct [label=" + Aldehyde (R-CHO)"]; Aldol_Adduct -> Product_Schiff_Base [label=" + H⁺"]; Product_Schiff_Base -> E_PLP [label=" + H₂O\n(Hydrolysis)"]; Product_Schiff_Base -> Product [label="Release"]; } Caption: Simplified catalytic cycle of Threonine Aldolase (TA).

Organocatalysis: Small Molecules, Big Impact

Organocatalysis utilizes small, chiral organic molecules to catalyze asymmetric transformations, avoiding the use of potentially toxic or expensive metals. Proline and its derivatives, as well as Cinchona alkaloids, have proven to be particularly effective in this arena.[12][13]

Proline-Catalyzed Aldol Reactions: L-proline is a versatile and inexpensive catalyst for the direct asymmetric aldol reaction between aldehydes and glycine derivatives (typically as Schiff bases).[13][14]

  • Mechanism of Action: Proline reacts with the aldehyde to form an enamine intermediate. This enamine then attacks the glycine Schiff base electrophile in a stereocontrolled manner. Hydrolysis of the resulting intermediate yields the desired product and regenerates the proline catalyst. The stereoselectivity arises from a well-organized, hydrogen-bonded transition state.[13]

  • Key Advantages: The methodology is often operationally simple, tolerant of air and moisture, and aligns with the principles of green chemistry.[12][13] It can provide access to both syn and anti diastereomers with high enantioselectivity.[1][15]

  • Current Limitations: Catalyst loading can sometimes be high, and achieving high diastereoselectivity can be challenging for certain substrates, particularly linear alkyl aldehydes.[1][16]

Cinchona Alkaloid-Derived Catalysts: Chiral ammonium salts derived from Cinchona alkaloids are effective phase-transfer catalysts for the asymmetric aldol reaction of glycine equivalents.[17]

  • Mechanism of Action: These catalysts operate under phase-transfer conditions, shuttling the glycine enolate from an aqueous or solid phase to the organic phase containing the aldehyde. The chiral environment provided by the alkaloid backbone directs the stereochemical outcome of the reaction.

  • Key Advantages: These catalysts are readily prepared and inexpensive, offering good enantioselectivity for the synthesis of syn-diastereomers, especially with aryl-substituted aldehydes.[17]

  • Current Limitations: The diastereoselectivity can be moderate, and the scope with aliphatic aldehydes may be limited.

dot digraph "Proline_Catalyzed_Aldol_Reaction" { graph [fontname="Arial", label="Proline-Catalyzed Aldol Reaction Pathway", labelloc=t, fontsize=14]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Proline [label="Proline Catalyst", shape=ellipse, style=filled, fillcolor="#FBBC05"]; Ketone [label="Ketone/Aldehyde"]; Enamine [label="Enamine Intermediate"]; Aldehyde [label="Aldehyde Substrate"]; Transition_State [label="Chair-like\nTransition State", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Iminium_Ion [label="Iminium Ion"]; Product [label="Aldol Product"];

Proline -> Enamine [label="+ Ketone\n- H₂O"]; Ketone -> Enamine; Enamine -> Transition_State [label="+ Aldehyde"]; Aldehyde -> Transition_State; Transition_State -> Iminium_Ion; Iminium_Ion -> Product [label="+ H₂O\n(Hydrolysis)"]; Product -> Proline [label="Regenerates\nCatalyst", style=dashed]; } Caption: Key steps in the proline-catalyzed aldol reaction.

Metal-Based Catalysis: Precision and Versatility

Transition metal complexes, featuring chiral ligands, offer a powerful platform for asymmetric catalysis, often providing high yields and selectivities across a broad range of substrates.

Sharpless Asymmetric Aminohydroxylation (AA): This osmium-catalyzed reaction transforms α,β-unsaturated esters into protected α-amino-β-hydroxy esters. While the primary product is the α-amino isomer, specific ligand and substrate choices can favor the desired β-amino-α-hydroxy regioisomer. A notable reversal of regioselectivity to produce β-hydroxy-α-amino esters has been achieved using α,β-unsaturated aryl esters with the (DHQ)2-AQN ligand system.[18]

  • Mechanism of Action: The reaction involves the formation of an osmium(VI) glycolate intermediate, followed by nucleophilic attack of an amine source. The chiral ligand, typically a derivative of dihydroquinine (DHQ) or dihydroquinidine (DHQD), controls the facial selectivity of the addition.[19][20]

  • Key Advantages: The AA reaction is highly reliable and provides excellent enantioselectivity.[21] It is a cornerstone of asymmetric synthesis.

  • Current Limitations: The standard reaction often yields the undesired α-hydroxy-β-amino regioisomer.[18] Overcoming this regioselectivity challenge is an active area of research. The use of osmium tetroxide, a toxic and volatile reagent, also requires careful handling.

Palladium-Catalyzed Aza-Claisen Rearrangement: A highly diastereoselective synthesis of (2S,3S)-β-hydroxy-α-amino acids has been achieved using a palladium(II)-catalyzed aza-Claisen rearrangement.[22][23] This method provides access to products with high stereochemical purity.

  • Key Advantages: This strategy offers excellent diastereocontrol, with reported diastereomeric ratios up to 14:1.[22]

  • Current Limitations: The methodology can be substrate-specific and may require multi-step sequences to prepare the necessary starting materials.

Comparative Performance Data

The choice of catalyst is dictated by the desired stereochemical outcome, substrate scope, and practical considerations like scalability and cost. The following table summarizes the performance of representative catalysts.

Catalyst SystemTypical SubstratesDiastereoselectivity (d.r.)Enantioselectivity (e.e.)Key AdvantagesKey Disadvantages
Threonine Aldolases (e.g., ObiH) Aromatic, aliphatic, heterocyclic aldehydesModerate to Excellent (>20:1 for some substrates)[11]Excellent (for α-carbon)Green, scalable, whole-cell catalysis possible.[9]Low d.r. for some substrates, potential for product inhibition.[4][5]
L-Proline Aldehydes, Glycine Schiff basesGood to Excellent (syn-selective)Good to Excellent (>95%)[1]Inexpensive, operationally simple, metal-free.[12]Can require high catalyst loading, less effective for some linear aldehydes.[16]
Cinchona Alkaloid Salts Aryl & aliphatic aldehydes, Glycine Schiff basesGood (syn-selective)Good[17]Inexpensive, readily available catalysts.[17]Moderate diastereoselectivity, limited scope.
Osmium/(DHQ)₂-AQN α,β-Unsaturated aryl estersN/A (Regioselective)Good to Excellent (>90%)[18]High enantioselectivity, established methodology.[21]Regioselectivity can be a major issue, toxicity of OsO₄.[18]
Palladium(II) Complexes Allylic acetimidatesExcellent (up to 14:1)[22]Substrate-dependentHigh diastereoselectivity for specific isomers.[23]Multi-step synthesis of starting materials.

In-Depth Experimental Protocol: Biocatalytic Synthesis using a Threonine Aldolase

This protocol provides a representative method for the synthesis of β-hydroxy-α-amino acids using a whole-cell biocatalyst expressing an L-threonine aldolase, such as ObiH. This approach is valued for its operational simplicity and scalability.[24]

dot digraph "Experimental_Workflow" { graph [fontname="Arial", label="Workflow for Biocatalytic Synthesis", labelloc=t, fontsize=14]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Prep [label="1. Catalyst Preparation\n(Whole Cell Culture & Harvest)"]; Reaction [label="2. Biocatalytic Reaction\n(Substrate Incubation)"]; Quench [label="3. Reaction Quenching\n(Acetonitrile Addition)"]; Lysis [label="4. Cell Lysis\n(Freeze-Thaw Cycle)"]; Purify [label="5. Purification\n(Centrifugation & Chromatography)"]; Analyze [label="6. Analysis\n(NMR, HPLC)"];

Prep -> Reaction; Reaction -> Quench; Quench -> Lysis; Lysis -> Purify; Purify -> Analyze; } Caption: General experimental workflow for whole-cell biocatalysis.

Materials:

  • Aldehyde substrate (20 mM)

  • L-Threonine (100 mM)

  • Tris buffer (50 mM, pH 8.5)

  • Wet whole cells expressing the desired threonine aldolase (e.g., ObiH, 1-2% w/v)

  • Methanol (MeOH, as co-solvent, 4% v/v)

  • Acetonitrile (MeCN)

  • Reverse-phase chromatography system

Procedure:

  • Reaction Setup: In a suitable reaction vessel, combine the Tris buffer, L-threonine, and the aldehyde substrate. Add methanol as a co-solvent to aid in the solubility of the aldehyde.

  • Initiation: Add the wet whole cells to the reaction mixture to initiate the catalysis.[24] The causality behind using whole cells is the elimination of costly and time-consuming enzyme purification steps, making the process more economical and scalable. The cell membrane also protects the enzyme from the bulk reaction environment.

  • Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 37°C) with gentle agitation for a predetermined time (e.g., 18 hours). Reaction progress can be monitored by techniques such as HPLC or TLC.

  • Quenching: To stop the reaction, add an equal volume of cold acetonitrile.[24] This denatures the enzyme and precipitates cellular proteins, effectively halting catalysis.

  • Cell Lysis and Clarification: Subject the quenched mixture to a freeze-thaw cycle to ensure complete cell lysis and release of any intracellular product. Centrifuge the mixture to pellet the cell debris.

  • Purification: Carefully decant the supernatant. The crude product in the supernatant can then be purified using an appropriate method, such as reverse-phase chromatography, to yield the pure β-hydroxy-α-amino acid.[24]

  • Characterization: Confirm the structure and determine the stereochemical purity (d.r. and e.e.) of the final product using NMR spectroscopy and chiral HPLC analysis.

Conclusion and Future Outlook

The synthesis of β-hydroxy-α-amino acids has benefited immensely from advances in asymmetric catalysis. Biocatalysis, particularly with engineered threonine aldolases, offers a highly sustainable and scalable route, though control over diastereoselectivity remains an area of active development.[6] Organocatalysis provides a metal-free, operationally simple alternative that delivers high enantioselectivity, while metal-based systems, despite challenges in regioselectivity and toxicity, remain powerful tools for specific transformations.

Future progress will likely involve the synergistic application of these fields. The development of novel enzymes through directed evolution and computational design will expand the substrate scope and enhance stereocontrol.[6] Likewise, the design of more efficient and selective organo- and metal-based catalysts will continue to refine our ability to construct these vital chiral building blocks, empowering the next generation of drug discovery and development.

References

  • Synthesis of β-hydroxy-α-amino acids using l-threonine aldolase and... - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

  • Mettath, S., Srikanth, G. S. C., Dangerfield, B. S., & Castle, S. L. (2004). Asymmetric Synthesis of β-Hydroxy Amino Acids via Aldol Reactions Catalyzed by Chiral Ammonium Salts. The Journal of Organic Chemistry, 69(19), 6489–6492. [Link]

  • Doyon, T. J., Kumar, P., Thein, S., Kim, M., Stitgen, A., Moore, B. S., & Dodani, S. C. (2022). Scalable and Selective β-Hydroxy-α-Amino Acid Synthesis Catalyzed by Promiscuous l-Threonine Transaldolase ObiH. ChemBioChem, 23(2), e202100577. [Link]

  • Miyamoto, K., Ohtsu, N., & Oikawa, T. (2021). Enzymatic Synthesis of l-threo-β-Hydroxy-α-Amino Acids via Asymmetric Hydroxylation Using 2-Oxoglutarate-Dependent Hydroxylase from Sulfobacillus thermotolerans Strain Y0017. Applied and Environmental Microbiology, 87(20), e0121721. [Link]

  • Uenishi, J., & Ohmi, M. (2005). Catalytic Asymmetric Synthesis of β-Hydroxy-α-amino Acids: Highly Enantioselective Hydrogenation of β-Oxy-α-acetamidoacrylates. The Journal of Organic Chemistry, 70(18), 7339–7342. [Link]

  • Marques, M., Wit, F. D., Reboredo, S., & Afonso, C. A. M. (2021). Synthesis of β-Hydroxy α-Amino Acids Through Brønsted Base-Catalyzed syn-Selective Direct Aldol Reaction of Schiff Bases of Glycine o-Nitroanilide. The Journal of Organic Chemistry, 86(11), 7853–7861. [Link]

  • Bodkin, J. A., & McLeod, M. D. (2002). Reversal of Regioselection in the Sharpless Asymmetric Aminohydroxylation of Aryl Ester Substrates. Organic Letters, 4(1), 137–140. [Link]

  • Fesko, K., & Gruber-Khadjawi, M. (2013). Threonine aldolases: perspectives in engineering and screening the enzymes with enhanced substrate and stereo specificities. Journal of Biotechnology, 168(4), 547–555. [Link]

  • Khan, R. A., & Yadav, S. K. (2024). Aldolase: A Desirable Biocatalytic Candidate for Biotechnological Applications. Catalysts, 14(2), 105. [Link]

  • Doyon, T. J., Kumar, P., Thein, S., Kim, M., Stitgen, A., Moore, B. S., & Dodani, S. C. (2022). Scalable and Selective β-Hydroxy-α-Amino Acid Synthesis Catalyzed by Promiscuous l-Threonine Transaldolase ObiH. ChemBioChem, 23(2), e202100577. [Link]

  • Groleau, D., & L'Italien, Y. (2005). Synthesis of beta-amino-alpha-hydroxy esters and beta-amino-alpha-azido ester by Sharpless asymmetric aminohydroxylation, byproducts analysis. The Journal of Organic Chemistry, 70(7), 2847–2850. [Link]

  • Niloufar, F., & Alireza, K. (2018). Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules. RSC Advances, 8(16), 8757–8782. [Link]

  • Fesko, K., & Gruber-Khadjawi, M. (n.d.). Threonine aldolases: perspectives in engineering and screening the enzymes with enhanced substrate and stereo specificities. Semantic Scholar. Retrieved February 13, 2024, from [Link]

  • Doyon, T. J., Kumar, P., Thein, S., Kim, M., Stitgen, A., Moore, B. S., & Dodani, S. C. (2021). Scalable and selective β-hydroxy-α-amino acid synthesis catalyzed by promiscuous L-threonine transaldolase ObiH. ChemRxiv. [Link]

  • Fanning, K. N., & O'Mahony, D. J. R. (2006). Stereoselective β-hydroxy-α-amino acid synthesis via an ether-directed, palladium-catalysed aza-Claisen rearrangement. Organic & Biomolecular Chemistry, 4(1), 135–141. [Link]

  • Fesko, K., & Gruber-Khadjawi, M. (2013). Threonine aldolases: perspectives in engineering and screening the enzymes with enhanced substrate and stereo specificities. ResearchGate. Retrieved February 13, 2024, from [Link]

  • Di Salvo, M. L., Remesh, S. G., Fesko, K., Contestabile, R., & Paiardini, A. (2014). ON THE CATALYTIC MECHANISM AND STEREOSPECIFICITY OF ESCHERICHIA COLI l-THREONINE ALDOLASE. The FEBS Journal, 281(1), 129–145. [Link]

  • Analytical and preparative-scale synthesis of β-hydroxy-α-amino acids... - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

  • Davies, S. G., & Smith, A. D. (2001). Asymmetric synthesis of β-amino-α-hydroxy acids via diastereoselective hydroxylation of homochiral β-amino enolates. Journal of the Chemical Society, Perkin Transactions 1, (24), 3045–3063. [Link]

  • Wang, D., Chen, M.-W., Wang, Y., Ji, J.-X., & Chan, A. S. C. (2016). Highly efficient synthesis of enantioenriched β-hydroxy α-amino acid derivatives via Ir-catalyzed dynamic kinetic asymmetric hydrogenation. Organic Chemistry Frontiers, 3(10), 1276–1280. [Link]

  • Marques, M., Wit, F. D., Reboredo, S., & Afonso, C. A. M. (2021). Synthesis of β-Hydroxy α-Amino Acids Through Brønsted Base-Catalyzed syn-Selective Direct Aldol Reaction of Schiff Bases of Glycine o-Nitroanilide. The Journal of Organic Chemistry, 86(11), 7853–7861. [Link]

  • Jiang, H., Gschwend, B., Albrecht, L., & Jørgensen, K. A. (2010). Organocatalytic preparation of simple β-hydroxy and β-amino esters: low catalyst loadings and gram-scale synthesis. Organic Letters, 12(21), 5052–5055. [Link]

  • Ashfaq, M., Tabassum, R., Ahmad, M. M., Hassan, N. A., Oku, H., & Yamataka, H. (2015). Enantioselective Synthesis of β-amino acids: A Review. Medicinal Chemistry, 5(7), 295–309. [Link]

  • Fesko, K., & Gruber, K. (2019). Comparison of L-Threonine Aldolase Variants in the Aldol and Retro-Aldol Reactions. Frontiers in Catalysis, 1. [Link]

  • Bodkin, J. A., & McLeod, M. D. (2002). The Sharpless Asymmetric Aminohydroxylation. ResearchGate. Retrieved February 13, 2024, from [Link]

  • Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules. (n.d.). RSC Publishing. Retrieved February 13, 2024, from [Link]

  • Doyon, T. J., Kumar, P., Thein, S., Kim, M., Stitgen, A., Moore, B. S., & Dodani, S. C. (2022). Scalable and selective β-hydroxy-α-amino acid synthesis catalyzed by promiscuous l-threonine transaldolase ObiH. ChemBioChem, 23(2), e202100577. [Link]

  • Tripathi, P. P., & Reddy, D. S. (2013). Proline catalyzed α-aminoxylation reaction in the synthesis of biologically active compounds. Accounts of Chemical Research, 46(2), 300–314. [Link]

  • Schmalz, H.-G., & Reiners, I. (2023). A Pathway for Aldol Additions Catalyzed by l-Hydroxyproline-Peptides via a β-Hydroxyketone Hemiaminal Intermediate. Molecules, 28(10), 4048. [Link]

  • Fanning, K. N. (2005). Stereoselective beta-hydroxy-alpha-amino acid synthesis via an ether-directed, palladium-catalysed aza-Claisen rearrangement. SciSpace. Retrieved February 13, 2024, from [Link]

  • Kim, H. Y., & Oh, K. (2009). Diastereo- and enantioselective synthesis of beta-hydroxy-alpha-amino acids: application to the synthesis of a key intermediate for lactacystin. The Journal of Organic Chemistry, 74(4), 1761–1764. [Link]

  • Sawamura, J., Ieiri, D., Yazaki, R., & Ohshima, T. (2023). α,β-Dehydroamino Acid Synthesis through Proline-Catalyzed Aldol Condensation with a Glycine Schiff Base. Precision Chemistry, 1(1), 34–41. [Link]

  • Exploring the Mechanisms of Proline-Catalyzed Reactions thorough Evaluation. (n.d.). Retrieved February 13, 2024, from [Link]

  • Miyamoto, K., Ohtsu, N., & Oikawa, T. (2021). Enzymatic Synthesis of l-threo-β-Hydroxy-α-Amino Acids via Asymmetric Hydroxylation Using 2-Oxoglutarate-Dependent Hydroxylase from Sulfobacillus thermotolerans Strain Y0017. Applied and Environmental Microbiology, 87(20), e01217-21. [Link]

  • β-Amino Acid synthesis by C-C coupling. (n.d.). Organic Chemistry Portal. Retrieved February 13, 2024, from [Link]

Sources

Validation

A Comparative Guide for Senior Application Scientists: 2-amino-4-hydroxy-3-methylpentanoic acid versus Threonine as Chiral Building Blocks

In the landscape of drug discovery and complex molecule synthesis, the strategic selection of chiral building blocks is a cornerstone of success. These molecules, endowed with inherent stereochemistry, serve as foundatio...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and complex molecule synthesis, the strategic selection of chiral building blocks is a cornerstone of success. These molecules, endowed with inherent stereochemistry, serve as foundational scaffolds upon which intricate molecular architectures are built. Among the vast chiral pool, amino acids are preeminent due to their biocompatibility and versatile functionality. This guide provides an in-depth, objective comparison between the proteinogenic amino acid L-Threonine and the non-proteinogenic amino acid 2-amino-4-hydroxy-3-methylpentanoic acid (a form of 4-hydroxy-L-isoleucine), tailored for researchers, scientists, and drug development professionals. We will dissect their structural nuances, compare their synthetic utilities with supporting data, and provide actionable experimental insights.

Foundational Analysis: Structure and Stereochemistry

The synthetic potential of a chiral building block is fundamentally dictated by its structure—the number and configuration of its stereocenters and the nature of its functional groups.

Threonine , a familiar player in protein synthesis, is an essential amino acid characterized by two stereogenic centers at the α-carbon (C2) and β-carbon (C3).[][2][3][4] This gives rise to four possible stereoisomers: L-Threonine (2S, 3R), D-Threonine (2R, 3S), L-allothreonine (2S, 3S), and D-allothreonine (2R, 3R).[3][4] The naturally occurring L-threonine is the most common and readily available form.[][2][3] Its β-hydroxyl group is a key functional handle for a multitude of chemical transformations.[]

2-amino-4-hydroxy-3-methylpentanoic acid , a hydroxylated derivative of isoleucine, presents a more complex stereochemical landscape.[5] It possesses three contiguous chiral centers, resulting in eight possible stereoisomers. This increased stereochemical complexity offers access to a richer diversity of molecular shapes, a highly desirable trait for probing biological targets. For instance, the (2S,3R,4S) and (2R,3R,4R) configurations are specific stereoisomers of this molecule.[5]

PropertyThreonine2-amino-4-hydroxy-3-methylpentanoic acid
Molecular Formula C₄H₉NO₃[]C₆H₁₃NO₃[5]
Molecular Weight 119.12 g/mol 147.17 g/mol [5]
Common Natural Isomer L-Threonine (2S, 3R)[3](2S,3R,4S)-4-hydroxy-L-isoleucine[5]
Number of Chiral Centers 2[2][3][6]3

Below are the structures of the most common stereoisomers for each amino acid.

Caption: Chemical structures of L-Threonine and (2S, 3R, 4S)-4-Hydroxyisoleucine.

Comparative Synthetic Utility

The choice between these two building blocks hinges on the specific synthetic challenge, including target complexity, desired stereochemistry, and scalability.

Source and Accessibility:

  • Threonine: As a proteinogenic amino acid, L-threonine is produced on a large industrial scale via fermentation, making it an inexpensive and readily available starting material.[] Its enantiomer, D-threonine, and the diastereomeric allo-threonines can be accessed through chemical synthesis or enzymatic routes.[7]

  • 2-amino-4-hydroxy-3-methylpentanoic acid: This is a non-proteinogenic amino acid found in certain plants and marine organisms.[5] Its commercial availability is more limited and significantly more expensive than threonine, often requiring custom synthesis for specific stereoisomers, which can be a limiting factor for large-scale applications.

Reactivity and Strategic Application:

The true value of these molecules lies in their ability to serve as templates for stereocontrolled synthesis. The existing chiral centers guide the formation of new ones, a process known as substrate-controlled diastereoselection.

Caption: General workflow for utilizing a chiral building block in asymmetric synthesis.

Threonine in Synthesis: Threonine's chemistry is well-established. The amino and carboxyl groups provide handles for peptide coupling and other standard transformations. The β-hydroxyl group is particularly versatile:

  • Oxazoline Formation: The hydroxyl group can readily participate in intramolecular cyclization to form oxazoline rings, which are crucial intermediates for synthesizing other amino acids or as protecting groups that activate the carboxylate.

  • Aldol Reactions: As a precursor to chiral aldehydes or ketones, threonine derivatives can engage in highly stereoselective aldol reactions. Threonine-derived organocatalysts are also effective in promoting asymmetric aldol reactions.

  • Peptide Ligation: Methods have been developed for the chemical ligation of unprotected peptides at threonine residues, enabling the synthesis of large proteins.[8]

2-amino-4-hydroxy-3-methylpentanoic acid in Synthesis: The additional stereocenter and methyl group of 4-hydroxyisoleucine introduce both opportunities and challenges:

  • Increased Structural Complexity: The three contiguous stereocenters make it an ideal starting point for the synthesis of complex polyketide-type natural products and other densely functionalized molecules. For example, specific stereoisomers are key components of the antitumor agent bleomycin and the marine toxin janolusimide.[9]

  • Stereochemical Control: The 3-methyl group provides an additional steric director, potentially leading to higher diastereoselectivity in reactions at adjacent centers compared to threonine.

  • Synthetic Challenge: Differentiating the two hydroxyl groups (in some stereoisomers) and managing the steric bulk of the additional methyl group requires carefully designed synthetic strategies.

Experimental Data & Protocols

Objective comparison requires quantitative data. While a direct, side-by-side reaction comparison under identical conditions is rare in the literature, we can analyze representative transformations to highlight the performance of each building block.

Table 2: Representative Synthetic Transformations and Yields

Building BlockReaction TypeProduct TypeYield (%)DiastereoselectivityReference
Threonine Oxazoline Formation5-methyl-4-alkoxycarbonyl-2-oxazoline85%85% (threo)[10]
Threonine Ser/Thr LigationForteo (Teriparatide)HighN/A[8]
Threonine Derivative Aldol Reaction (Organocatalysis)anti-Aldol Adductup to 98%>99:1 dr, 99% ee[11]
4-Hydroxyisoleucine Total SynthesisConstituent of BleomycinMulti-stepHigh (Substrate-controlled)[9]

Data is illustrative of typical performance and may not represent optimized conditions.

Field-Proven Protocol: Stereoselective Synthesis of a Threonine-Derived Oxazoline

This protocol describes the conversion of an N-protected threonine derivative to a chiral oxazoline, a key intermediate for many synthetic applications. The causality behind this choice is that oxazoline formation is a foundational, high-yielding reaction that locks the Cα-Cβ stereochemistry, preventing epimerization in subsequent steps.

Objective: To synthesize (4S,5R)-4-carbomethoxy-5-methyl-2-oxazoline from L-threonine methyl ester. This protocol is based on well-established procedures for activating the β-hydroxyl group for intramolecular nucleophilic attack by the amide oxygen.

Materials:

  • N-Benzoyl-L-threonine methyl ester

  • Thionyl chloride (SOCl₂)

  • Pyridine

  • Dichloromethane (DCM), anhydrous

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Rotary evaporator

  • Standard glassware for inert atmosphere reactions

Step-by-Step Methodology:

  • Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve N-Benzoyl-L-threonine methyl ester (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

  • Cooling: Cool the solution to 0 °C in an ice-water bath. Causality: This temperature control is crucial to moderate the exothermic reaction with thionyl chloride and minimize side product formation.

  • Activation: Slowly add thionyl chloride (1.1 eq) dropwise to the stirred solution over 15 minutes. The reaction mixture may turn from colorless to pale yellow.

  • Reaction Monitoring: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-4 hours). Trustworthiness Check: A co-spotted TLC plate with starting material and the reaction mixture provides a clear visual confirmation of reaction completion.

  • Quenching: Carefully quench the reaction by slowly adding it to a stirred, ice-cold saturated sodium bicarbonate solution. Causality: This neutralizes the excess thionyl chloride and the HCl generated during the reaction.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

  • Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine. Causality: The washes remove residual aqueous-soluble impurities and salts.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by flash column chromatography on silica gel to yield the pure oxazoline intermediate.

Concluding Analysis for the Practicing Scientist

The choice between threonine and 2-amino-4-hydroxy-3-methylpentanoic acid is a strategic one, guided by the "three C's": Complexity, Cost, and Chemistry.

  • Choose Threonine when:

    • The target molecule requires the stereochemical scaffold of a β-hydroxy-α-amino acid.

    • Cost and scalability are primary concerns.

    • The synthetic route relies on well-established and robust chemical transformations.

    • The project involves peptide synthesis or requires an organocatalyst derived from a simple amino acid.

  • Choose 2-amino-4-hydroxy-3-methylpentanoic acid when:

    • The target molecule is highly complex, containing multiple contiguous stereocenters.

    • The budget allows for a more expensive and less common starting material.

    • The additional methyl group and hydroxyl functionality are essential for the target's structure or for directing stereochemistry in subsequent steps.

    • The goal is to synthesize analogs of complex natural products where this motif is present.

Ultimately, threonine remains the workhorse chiral building block for a vast array of applications due to its accessibility and versatile, predictable reactivity. In contrast, 2-amino-4-hydroxy-3-methylpentanoic acid is a specialist tool, reserved for when the unique and complex stereochemical information it carries is paramount to achieving the synthetic goal, justifying its higher cost and more demanding synthetic planning.

References

  • PubChem. 2-Amino-4-hydroxy-3-methylpentanoic acid | C6H13NO3 | CID 354197. [Link]

  • The Journal of Organic Chemistry. (2S,3S,4R)-4-Amino-3-hydroxy-2-methylvalerate. Synthesis of an amino acid constituent of bleomycin from L-rhamnose. [Link]

  • Wikipedia. Threonine. [Link]

  • K. Matsumoto, et al. A Stereoselective Synthesis of threo-Threonine Reaction of Isocyanoacetate with Acetaldehyde. Agricultural and Biological Chemistry. [Link]

  • PNAS. Protein chemical synthesis by serine and threonine ligation. [Link]

  • ResearchGate. Design of Threonine‐Derived Amino Sulfonamide Organocatalysts for the Highly Stereoselective Aldol Reactions. [Link]

  • Google Patents. CN103450040A - Synthesis method of D-threonine.
  • SoleChem Chemicals. L-Threonine. [Link]

Sources

Comparative

Assessing the enantiomeric excess of synthesized 2-amino-4-hydroxy-3-methylpentanoic acid

Content Type: Publish Comparison Guide Subject: Enantiomeric Excess (ee) & Diastereomeric Purity Assessment Molecule: 4-Hydroxyisoleucine (4-HIL) Executive Summary & Stereochemical Challenge 2-amino-4-hydroxy-3-methylpen...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Subject: Enantiomeric Excess (ee) & Diastereomeric Purity Assessment Molecule: 4-Hydroxyisoleucine (4-HIL)

Executive Summary & Stereochemical Challenge

2-amino-4-hydroxy-3-methylpentanoic acid (commonly known as 4-Hydroxyisoleucine or 4-HIL ) presents a unique analytical challenge compared to standard amino acids. Unlike simple


-amino acids with a single chiral center, 4-HIL possesses three chiral centers  (C2, C3, and C4).

This stereochemical complexity results in


 possible stereoisomers (4 enantiomeric pairs).
  • Target Isomer: The bioactive insulinotropic agent found in fenugreek is typically the (2S, 3R, 4S) isomer.

  • The Problem: Standard "enantiomeric excess" determination is insufficient. You must assess both Diastereomeric Ratio (dr) (purity relative to the other 6 isomers) and Enantiomeric Excess (ee) (purity relative to the (2R, 3S, 4R) enantiomer).

This guide compares the two most robust methodologies for this assessment: Indirect Derivatization (Marfey’s Method) and Direct Chiral Chromatography (Crown Ether) .

Comparative Landscape: Method Selection

The choice between direct and indirect methods depends on your stage in the drug development pipeline.

FeatureMethod A: Indirect Derivatization (Marfey's) Method B: Direct Chiral HPLC (Crown Ether)
Principle Derivatization with chiral reagent (FDAA)

diastereomers

Achiral C18 separation.
Host-guest complexation of ammonium ion with Crown Ether chiral selector.
Resolution Power High. Excellent for separating all 8 isomers due to distinct hydrophobicity of diastereomers.Moderate to High. Excellent for enantiomers; diastereomer separation varies by mobile phase.
Sensitivity Ultra-High. FDAA adds a UV-absorbing chromophore (

). Suitable for trace analysis.
Low. Relies on weak native absorbance (200-210 nm) or requires post-column derivatization.
Sample Recovery Impossible. Sample is consumed chemically.Possible. Non-destructive; suitable for semi-prep purification.
Throughput Low. Requires 60-90 min reaction time + workup.High. "Inject and measure" workflow.
Cost Low (Standard C18 columns).High (Specialized Chiral Columns).

Method A: The Gold Standard (Marfey’s Method)

Context: Marfey’s method is the industry standard for determining the absolute configuration of complex amino acids. By reacting the analyte with 1-fluoro-2-4-dinitrophenyl-5-L-alanine amide (FDAA) , you convert enantiomers into diastereomers. Diastereomers have different physical properties and can be separated on a standard C18 column.

Scientific Rationale

Because 4-HIL has multiple chiral centers, direct chiral columns often struggle to resolve all 8 peaks in a single isocratic run. Marfey’s reagent converts the (2S,3R,4S) and (2R,3S,4R) enantiomers into L-L and L-D diastereomers, which elute at significantly different times on a reversed-phase column due to the interaction between the DNP ring and the amino acid side chain.

Experimental Protocol

Reagents:

  • 1% FDAA in Acetone (Marfey’s Reagent).

  • 1 M NaHCO

    
    .[1]
    
  • 1 M HCl (for quenching).

Workflow:

  • Preparation: Dissolve 50 µg of synthesized 4-HIL in 50 µL water.

  • Basification: Add 100 µL of 1 M NaHCO

    
    .
    
  • Derivatization: Add 50 µL of 1% FDAA solution.

  • Incubation: Heat at 40°C for 60 minutes . (Do not exceed 45°C to prevent racemization).

  • Quenching: Allow to cool, then add 50 µL of 1 M HCl to stop the reaction.

  • Dilution: Dilute with 200 µL Acetonitrile/Water (1:1) and filter (0.2 µm).

HPLC Conditions:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water (or TEAP buffer pH 3.0).

  • Mobile Phase B: Acetonitrile.[1][2]

  • Gradient: 10% B to 60% B over 45 minutes.

  • Detection: UV at 340 nm .[3]

Workflow Visualization

MarfeysWorkflow Figure 1: Step-by-step workflow for Marfey's Analysis of 4-HIL. Sample Synthesized 4-HIL Sample React Add FDAA + NaHCO3 (40°C, 60 min) Sample->React Derivatization Quench Quench with 1M HCl React->Quench Stop Rxn Sep HPLC Separation (C18 Column) Quench->Sep Inject Detect UV Detection (340 nm) Sep->Detect Analyze

Method B: Direct Chiral Chromatography (Crown Ether)

Context: For rapid QC or when sample recovery is required, Crown Ether columns (specifically Crownpak CR-I(+) ) are superior. These columns utilize a chiral crown ether selector that forms a host-guest complex with the primary ammonium group of the amino acid.

Scientific Rationale

The Crownpak CR(+) column is highly selective for


-amino acids. The separation mechanism relies on the ammonium ion (

) fitting into the crown ether ring.
  • Critical Note: This requires an acidic mobile phase to ensure the amine is protonated.

  • Lactone Warning: 4-HIL can cyclize to form a lactone under acidic conditions. You must monitor for the lactone peak, which will have a different retention time and may not resolve chirally on this specific column.

Experimental Protocol

HPLC Conditions:

  • Column: Daicel CROWNPAK CR-I(+) (3.0 x 150 mm, 5 µm).[4]

  • Mobile Phase: Perchloric Acid (HClO

    
    ) pH 1.5 / Acetonitrile (90:10 v/v).
    
    • Note: Perchloric acid is preferred over TFA for lower UV background at 200 nm.

  • Flow Rate: 0.4 mL/min.

  • Temperature: 25°C (Lowering to 10°C can improve resolution if peaks overlap).

  • Detection: UV at 200 nm (or ELSD/CAD if available).

Decision Logic for Column Selection

ColumnSelection Figure 2: Decision matrix for selecting the appropriate analytical method. Start Start: 4-HIL Analysis Q1 Is sample recovery required? Start->Q1 Q2 Is UV sensitivity a limiting factor? Q1->Q2 No (Analytical) Crown METHOD B: Crownpak CR-I(+) (Direct Chiral) Q1->Crown Yes (Prep) Marfey METHOD A: Marfey's Derivatization (C18 Column) Q2->Marfey Yes (Trace Analysis) Q2->Crown No (High Conc.)

Data Interpretation & Calculation

Regardless of the method used, the output will be a chromatogram with multiple peaks.

Calculating Purity

You must calculate two distinct values to fully characterize the synthesis.

1. Diastereomeric Ratio (dr):



This tells you how well your synthesis controlled the relative stereochemistry at C3 and C4.

2. Enantiomeric Excess (ee):



Where 

is the area of the (2S,3R,4S) peak and

is the area of the (2R,3S,4R) peak.[5]
Reference Retention Order (Marfey's Method)

Based on hydrophobicity principles of FDAA derivatives:

  • L-L derivatives (L-FDAA + L-Amino Acid) typically elute before L-D derivatives.

  • Therefore, the natural (2S, 3R, 4S) isomer (L-configuration at C2) derivatized with L-FDAA will generally elute earlier than its enantiomer (2R, 3S, 4R).

  • Validation: Always spike with a known standard of (2S, 3R, 4S)-4-HIL to confirm peak identity.

References

  • BenchChem. (2025).[6] Optimizing HPLC Parameters for 4-Hydroxyisoleucine Isomer Separation. Retrieved from

  • Bhushan, R., & Brückner, H. (2011). Use of Marfey's reagent and analogs for chiral amino acid analysis: Assessment and applications to natural products and biological systems. Journal of Chromatography B, 879(29), 3148-3161.[7] Link

  • Daicel Chiral Technologies. (2024). Instruction Manual for CROWNPAK® CR-I(+) and CROWNPAK® CR-I(-). Link

  • ResearchGate. (2022). Hydrophilic interaction LC–MS/MS method to avoid endogenous interference in the analysis of 4‐hydroxy isoleucine. Link

  • Matrix Fine Chemicals. (n.d.). 2-Amino-4-hydroxy-3-methylpentanoic acid Product Specification. Link

Sources

Validation

A Researcher's Guide to Characterizing Antibody Specificity: Cross-Reactivity Studies of Antibodies Against 2-amino-4-hydroxy-3-methylpentanoic Acid Conjugates

For researchers and drug development professionals, the generation of highly specific antibodies is a cornerstone of reliable immunoassays and targeted therapeutics. When developing antibodies against small molecules, or...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and drug development professionals, the generation of highly specific antibodies is a cornerstone of reliable immunoassays and targeted therapeutics. When developing antibodies against small molecules, or haptens, such as 2-amino-4-hydroxy-3-methylpentanoic acid, a critical aspect of antibody validation is the comprehensive assessment of cross-reactivity. This guide provides an in-depth technical comparison of key methodologies for evaluating the cross-reactivity of antibodies developed against 2-amino-4-hydroxy-3-methylpentanoic acid conjugates. We will delve into the causality behind experimental choices, provide detailed protocols, and present illustrative data to empower you to design and execute robust cross-reactivity studies.

The Significance of 2-amino-4-hydroxy-3-methylpentanoic Acid and the Imperative of Specificity

2-amino-4-hydroxy-3-methylpentanoic acid, also known as 4-hydroxy-L-isoleucine, is an isoleucine derivative with potential biological significance.[1] The development of antibodies specific to this molecule is crucial for its detection and quantification in various biological matrices. However, the structural similarity of this hapten to other endogenous amino acids and their metabolites presents a significant challenge: the potential for antibody cross-reactivity. An antibody that cross-reacts with related molecules can lead to false-positive results in diagnostic assays or off-target effects in therapeutic applications, underscoring the necessity of rigorous specificity testing.[2][3]

This guide will focus on a hypothetical scenario where polyclonal and monoclonal antibodies have been generated against a 2-amino-4-hydroxy-3-methylpentanoic acid-keyhole limpet hemocyanin (KLH) conjugate. We will explore how to systematically evaluate their binding specificity against a panel of structurally related compounds.

Designing a Cross-Reactivity Panel: The Foundation of a Robust Study

The selection of compounds for the cross-reactivity panel is a critical first step. The panel should include molecules with a high degree of structural similarity to the target analyte to rigorously challenge the antibody's specificity. For antibodies against 2-amino-4-hydroxy-3-methylpentanoic acid, a comprehensive panel would include:

  • Stereoisomers: Different stereoisomers of 2-amino-4-hydroxy-3-methylpentanoic acid, such as (2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid and (2S,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid, are prime candidates for assessing stereospecificity.[4][5][6][7][8][9]

  • Parent Amino Acids: Isoleucine and Leucine, which share the core pentanoic acid structure.

  • Structurally Related Amino Acids: Valine and Threonine, which share some structural motifs.

  • Metabolites and Precursors: Any known metabolic precursors or derivatives of 2-amino-4-hydroxy-3-methylpentanoic acid.

  • Carrier Protein: The carrier protein used for immunization (e.g., KLH or Bovine Serum Albumin - BSA) should be included as a negative control to ensure the antibodies are specific to the hapten and not the carrier.

Comparative Analysis of Cross-Reactivity Assessment Techniques

Several immunoassays can be employed to determine antibody cross-reactivity, each with its own strengths and limitations.[2] This guide will compare three widely used methods: Competitive Enzyme-Linked Immunosorbent Assay (ELISA), Western Blot, and Surface Plasmon Resonance (SPR).

Competitive ELISA: A High-Throughput Screening Tool

Competitive ELISA is a robust and high-throughput method for quantifying the degree of cross-reactivity.[2] The principle lies in the competition between the free hapten (the target analyte or a potential cross-reactant) and the immobilized hapten-protein conjugate for binding to a limited amount of antibody. The signal generated is inversely proportional to the concentration of the free hapten in the sample.

ELISA_Workflow cluster_coating Plate Coating cluster_incubation Competitive Incubation cluster_detection Detection A Coat plate with 2-amino-4-hydroxy-3-methylpentanoic acid-BSA conjugate B Add mixture of antibody and free competitor compound A->B Wash C Add enzyme-conjugated secondary antibody B->C Wash D Add substrate and measure absorbance C->D Wash

Caption: Competitive ELISA workflow for cross-reactivity assessment.

  • Plate Coating:

    • Dilute the 2-amino-4-hydroxy-3-methylpentanoic acid-BSA conjugate to 1-10 µg/mL in a coating buffer (e.g., 0.1 M carbonate-bicarbonate buffer, pH 9.6).

    • Add 100 µL of the coating solution to each well of a 96-well microtiter plate.

    • Incubate overnight at 4°C.

    • Wash the plate three times with 200 µL/well of wash buffer (e.g., PBS with 0.05% Tween-20).

  • Blocking:

    • Add 200 µL/well of blocking buffer (e.g., 5% non-fat dry milk in PBS) to prevent non-specific binding.

    • Incubate for 1-2 hours at room temperature.

    • Wash the plate three times with wash buffer.

  • Competitive Reaction:

    • Prepare serial dilutions of the target analyte (2-amino-4-hydroxy-3-methylpentanoic acid) and each potential cross-reacting compound.

    • In a separate plate or tubes, mix 50 µL of each competitor dilution with 50 µL of the primary antibody (at a pre-determined optimal dilution).

    • Incubate the mixture for 1 hour at room temperature.

    • Transfer 100 µL of the antibody-competitor mixture to the coated and blocked microtiter plate.

    • Incubate for 1-2 hours at room temperature.

    • Wash the plate five times with wash buffer.

  • Detection:

    • Add 100 µL of a suitable enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-rabbit IgG) diluted in blocking buffer.

    • Incubate for 1 hour at room temperature.

    • Wash the plate five times with wash buffer.

  • Substrate Addition and Measurement:

    • Add 100 µL of the appropriate substrate (e.g., TMB for HRP).

    • Allow the color to develop, then stop the reaction with 50 µL of a stop solution (e.g., 2 M H2SO4).

    • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

The cross-reactivity is typically expressed as a percentage relative to the target analyte. This is calculated using the IC50 values (the concentration of the analyte that causes 50% inhibition of the antibody binding).

% Cross-reactivity = (IC50 of 2-amino-4-hydroxy-3-methylpentanoic acid / IC50 of competitor compound) x 100

CompoundIC50 (nM)% Cross-Reactivity
2-amino-4-hydroxy-3-methylpentanoic acid 10 100%
(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid5020%
(2S,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid10001%
Isoleucine> 10,000< 0.1%
Leucine> 10,000< 0.1%
Valine> 10,000< 0.1%
Threonine> 10,000< 0.1%
BSANo inhibition0%

Interpretation: This data suggests that the antibody has a high specificity for the target analyte, with moderate cross-reactivity to one stereoisomer and minimal cross-reactivity to other related amino acids.

Western Blot: Assessing Specificity in a Complex Mixture

Western blotting is a powerful technique to assess antibody specificity against a target protein in a complex mixture, such as a cell lysate.[10][11] While less quantitative than ELISA for cross-reactivity of small molecules, it can be adapted to a competitive format to evaluate specificity.

Western_Blot_Workflow cluster_separation Protein Separation & Transfer cluster_blocking_incubation Blocking & Incubation cluster_detection Detection A Run protein lysate on SDS-PAGE B Transfer proteins to a PVDF or nitrocellulose membrane A->B C Block membrane B->C D Incubate with primary antibody pre-incubated with or without competitor compound C->D E Incubate with HRP-conjugated secondary antibody D->E Wash F Add chemiluminescent substrate and image E->F Wash

Caption: Competitive Western Blot workflow for specificity assessment.

  • Sample Preparation and Electrophoresis:

    • Prepare cell or tissue lysates.

    • Separate the proteins by SDS-PAGE.

  • Protein Transfer:

    • Transfer the separated proteins to a nitrocellulose or PVDF membrane.[10]

  • Blocking:

    • Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Antibody Incubation (Competitive):

    • Dilute the primary antibody in blocking buffer.

    • For the competition experiment, pre-incubate the diluted primary antibody with a high concentration (e.g., 10-100 µM) of the free hapten (2-amino-4-hydroxy-3-methylpentanoic acid) or a potential cross-reactant for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody (with or without the competitor) overnight at 4°C.

    • Wash the membrane three times for 10 minutes each with TBST.

  • Secondary Antibody Incubation and Detection:

    • Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.[12]

    • Wash the membrane three times for 10 minutes each with TBST.

    • Add a chemiluminescent substrate and visualize the bands using an imaging system.

The specificity is determined by the disappearance or significant reduction of the target band in the presence of the competitor hapten. If the band disappears only when pre-incubated with the target hapten, the antibody is considered specific. If the band is also diminished by other compounds, it indicates cross-reactivity.

A western blot image would show a distinct band at the expected molecular weight of the target protein when incubated with the primary antibody alone. This band would be absent or significantly reduced in the lane where the primary antibody was pre-incubated with 2-amino-4-hydroxy-3-methylpentanoic acid. The intensity of the band in the presence of other competitor compounds would indicate the degree of cross-reactivity.

Surface Plasmon Resonance (SPR): Real-Time Kinetic Analysis

Surface Plasmon Resonance (SPR) is a label-free technique that provides real-time quantitative data on the kinetics (association and dissociation rates) and affinity of antibody-antigen interactions.[13][14] For cross-reactivity studies, SPR can precisely measure the binding affinity of the antibody to the target hapten and a panel of related compounds.[15]

SPR_Workflow cluster_immobilization Ligand Immobilization cluster_binding_analysis Binding Analysis cluster_data_analysis Data Analysis A Immobilize antibody on a sensor chip B Inject serial dilutions of 2-amino-4-hydroxy-3-methylpentanoic acid-conjugate (analyte) A->B C Inject serial dilutions of competitor compound-conjugates B->C D Monitor binding in real-time and determine kinetic parameters (ka, kd, KD) C->D

Caption: SPR workflow for kinetic analysis of cross-reactivity.

  • Chip Preparation and Antibody Immobilization:

    • Activate the surface of a sensor chip (e.g., CM5 chip) using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

    • Immobilize the antibody against 2-amino-4-hydroxy-3-methylpentanoic acid onto the activated surface.

    • Deactivate any remaining active groups with ethanolamine.

  • Kinetic Analysis:

    • Prepare serial dilutions of the 2-amino-4-hydroxy-3-methylpentanoic acid-BSA conjugate (analyte) in running buffer (e.g., HBS-EP+).

    • Inject the analyte dilutions over the immobilized antibody surface and a reference flow cell.

    • Monitor the association and dissociation phases in real-time.

    • Regenerate the sensor surface between each analyte injection using a suitable regeneration solution (e.g., low pH glycine).

  • Cross-Reactivity Testing:

    • Repeat the kinetic analysis with conjugates of the potential cross-reacting compounds.

  • Data Analysis:

    • Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

The affinity of the antibody for each compound is represented by the KD value (KD = kd/ka). A lower KD value indicates a higher binding affinity. Cross-reactivity can be assessed by comparing the KD values of the competitor compounds to that of the target analyte.

Compound Conjugateka (1/Ms)kd (1/s)KD (M)
2-amino-4-hydroxy-3-methylpentanoic acid-BSA 1.5 x 10^5 5.0 x 10^-4 3.3 x 10^-9
(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid-BSA8.0 x 10^42.0 x 10^-32.5 x 10^-8
(2S,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid-BSA1.2 x 10^43.0 x 10^-32.5 x 10^-7
Isoleucine-BSANo significant binding--
Leucine-BSANo significant binding--

Interpretation: The significantly lower KD for the target analyte conjugate compared to the other compounds confirms the high specificity of the antibody. The measurable but weaker binding to the stereoisomers provides a quantitative measure of this cross-reactivity.

Conclusion: An Integrated Approach to Antibody Validation

A thorough investigation of antibody cross-reactivity is non-negotiable for the development of reliable immunoassays and safe therapeutics. This guide has provided a comparative overview of three powerful techniques: competitive ELISA, Western blot, and SPR.

  • Competitive ELISA is an excellent high-throughput method for initial screening and quantitative assessment of cross-reactivity.

  • Western Blot is invaluable for confirming specificity in a complex biological matrix.

  • Surface Plasmon Resonance offers a detailed, real-time kinetic analysis of binding interactions, providing the most comprehensive data on affinity and specificity.

By employing a combination of these methods and a well-designed panel of potential cross-reactants, researchers can confidently characterize the specificity of their antibodies developed against 2-amino-4-hydroxy-3-methylpentanoic acid conjugates. This integrated approach ensures the generation of high-quality reagents that are fit-for-purpose, ultimately contributing to the robustness and reproducibility of scientific research and the development of effective diagnostics and therapeutics.

References

  • HistologiX. (n.d.). How do I check if my monoclonal antibodies will cross-react? Retrieved February 15, 2026, from [Link]

  • ELISA kit. (n.d.). Antibody Cross Reactivity And How To Avoid It? Retrieved February 15, 2026, from [Link]

  • Reichert Technologies. (2025, February 6). The Role of Surface Plasmon Resonance in Antibody-Antigen Interactions: Importance and Advancements with Reichert SPR Systems. Retrieved February 15, 2026, from [Link]

  • Affinité Instruments. (2021, July 30). SPR to Examine Cross-Reactivity of Antibodies with Native and Variant SARS-CoV-2 Spike Proteins. Retrieved February 15, 2026, from [Link]

  • Wikipedia. (n.d.). Western blot. Retrieved February 15, 2026, from [Link]

  • Gorr, T. A., & Zabel, U. (2015). Antibody validation for Western blot: By the user, for the user. BioTechniques, 59(4), 185–194.
  • Boster Biological Technology. (2022, August 26). Antibody Cross-Reactivity: How to Assess & Predict Binding. Retrieved February 15, 2026, from [Link]

  • Eurofins Discovery. (n.d.). Target Binding Characterization. Retrieved February 15, 2026, from [Link]

  • LI-COR Biosciences. (n.d.). Troubleshooting Quantitative Western Blots Hints and Tips. Retrieved February 15, 2026, from [Link]

  • Wikipedia. (n.d.). Cross-reactivity. Retrieved February 15, 2026, from [Link]

  • Leach, M. W., et al. (2010). Use of tissue cross-reactivity studies in the development of antibody-based biopharmaceuticals: history, experience, methodology, and future directions.
  • SeraCare. (n.d.). Technical Guide for ELISA. Retrieved February 15, 2026, from [Link]

  • Beltrán-Gracia, E., et al. (2018). Rapid Antibody Selection Using Surface Plasmon Resonance for High-Speed and Sensitive Hazelnut Lateral Flow Prototypes. Sensors, 18(12), 4438.
  • GenFollower. (2025, April 28). Step-by-Step ELISA Protocol: A Comprehensive Guide. Retrieved February 15, 2026, from [Link]

  • Precision Biosystems. (2025, February 15). Primary Antibody Selection for Western Blotting. Retrieved February 15, 2026, from [Link]

  • Rich, R. L., & Myszka, D. G. (2011). Measuring antibody-antigen binding kinetics using surface plasmon resonance. Methods in molecular biology, 723, 335–359.
  • PubChem. (n.d.). 2-Amino-4-hydroxy-3-methylpentanoic acid. Retrieved February 15, 2026, from [Link]

  • Chemsrc. (2025, August 21). (2S,3S)-2-Amino-3-hydroxy-4-methylpentanoic acid. Retrieved February 15, 2026, from [Link]

  • PubChem. (n.d.). (2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid. Retrieved February 15, 2026, from [Link]

  • Mező, G., & Manea, M. (2011). Synthesis of peptide bioconjugates. In Peptide-Based Drug Design (pp. 185-200). Humana Press.
  • Kim, S. Y., et al. (2022). Cross-Reactivity of Disease-Specific Antibody Assays for the Detection of Current Infections: With Potentially Interfering Substances of Other Infections.
  • St. Amant, A. H., et al. (2019). Antibody conjugation and formulation. Methods in molecular biology, 1904, 23–42.
  • Lu, J., et al. (2016). Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs). International journal of molecular sciences, 17(2), 194.
  • Molbase. (n.d.). 2-AMINO-3-HYDROXY-4-METHYLPENTANOIC ACID | CAS 10148-71-7. Retrieved February 15, 2026, from [Link]

  • Koniev, O., & Wagner, A. (2015). Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates. Chemical science, 6(11), 6046-6062.

Sources

Comparative

A Comparative Guide to the Synthesis of β-Hydroxy-α-Amino Acids: An Enzymatic vs. Chemical Cost-Benefit Analysis

Introduction: The Strategic Importance of β-Hydroxy-α-Amino Acids β-Hydroxy-α-amino acids are not merely molecular curiosities; they are critical chiral building blocks and integral components of numerous biologically ac...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of β-Hydroxy-α-Amino Acids

β-Hydroxy-α-amino acids are not merely molecular curiosities; they are critical chiral building blocks and integral components of numerous biologically active molecules, including antibiotics, enzyme inhibitors, and other pharmaceuticals.[1][2] Their synthesis is a pivotal step in many drug development pipelines. The challenge, however, lies in efficiently and selectively controlling the two adjacent stereocenters at the α- and β-carbons. Historically, this has been the domain of classical organic chemistry, but the rise of industrial biocatalysis presents a compelling alternative.

This guide provides an in-depth cost-benefit analysis of the two dominant strategies for synthesizing these valuable compounds: enzymatic biocatalysis and traditional chemical synthesis. We will move beyond a simple list of pros and cons to explore the underlying causality of experimental choices, process economics, and environmental impact, empowering researchers and process chemists to make the most informed decisions for their specific applications.

The Enzymatic Approach: Precision Engineering by Nature

Biocatalysis leverages the exquisite specificity of enzymes to perform chemical transformations.[3] This approach is often lauded for its alignment with green chemistry principles, operating under mild, aqueous conditions with remarkable selectivity.[4][5][6] In the synthesis of β-hydroxy-α-amino acids, two primary classes of enzymes have proven most effective.

Key Enzyme Classes and Mechanistic Insights
  • Aldolases and Transferases: The workhorses of this field are pyridoxal phosphate (PLP)-dependent enzymes like threonine aldolases (TAs) and serine hydroxymethyltransferases (SHMTs).[7][8] These enzymes natively catalyze the retro-aldol cleavage of threonine or serine into glycine. By running this transformation in reverse with high concentrations of glycine and a suitable aldehyde, they facilitate a highly stereoselective C-C bond formation.[1][7] The choice of enzyme is critical as it dictates the stereochemical outcome. For instance, L-threonine aldolase (LTA) often yields erythro products with aliphatic aldehydes and threo isomers with aromatic aldehydes, while D-threonine aldolase (DTA) typically produces threo isomers.[9] A key drawback, however, is the reversible nature of the reaction, which necessitates a large excess of glycine to drive the equilibrium toward product formation.[1]

  • Hydroxylases: A more recent and powerful alternative involves 2-oxoglutarate-dependent amino acid hydroxylases. These enzymes catalyze the direct, irreversible hydroxylation of an amino acid precursor with high regioselectivity and stereoselectivity.[1] This approach circumvents the equilibrium limitations of aldolases and can offer a more direct route to the desired product, potentially leading to higher yields without the need for excess reagents.[1]

Process Considerations and Cost Drivers

The economic viability of an enzymatic process hinges on several factors. A primary decision is the use of whole-cell catalysts versus purified enzymes . Whole-cell systems, often using recombinant E. coli, are generally cheaper to prepare and can be highly scalable, as the cells protect the enzyme and handle cofactor regeneration internally.[7][10] However, this can lead to more complex downstream processing to remove cellular debris.[7] Purified enzymes offer a cleaner reaction but come at a significantly higher upfront cost associated with fermentation and purification.[11][12][13]

Downstream processing is a major contributor to the overall cost.[14][15][16] While purification often involves standard techniques like chromatography, an ideal scenario, which has been demonstrated in some cases, is the direct crystallization of the product from the reaction mixture, dramatically simplifying isolation and improving process economics.[17] Enzyme stability and the potential for immobilization and reuse are also critical for reducing costs, as the biocatalyst expense can account for a substantial portion of raw material costs.[12][13]

Workflow & Experimental Protocol: Enzymatic Synthesis

The following diagram and protocol illustrate a typical whole-cell enzymatic synthesis.

Enzymatic_Workflow cluster_0 Upstream Processing cluster_1 Biocatalytic Reaction cluster_2 Downstream Processing Fermentation E. coli Fermentation (Expressing Aldolase) CellHarvest Cell Harvesting & Washing Fermentation->CellHarvest Reaction Whole-Cell Reaction (Aldehyde + Glycine in Buffer) CellHarvest->Reaction Quench Reaction Quenching (e.g., with Acetonitrile) Reaction->Quench Centrifugation Centrifugation (Remove Cell Debris) Quench->Centrifugation Purification Purification (e.g., Chromatography) Centrifugation->Purification Isolation Product Isolation (Lyophilization) Purification->Isolation

Caption: A typical workflow for whole-cell enzymatic synthesis.

Protocol: Preparative-Scale Synthesis using Whole-Cell ObiH (L-Threonine Transaldolase) This protocol is adapted from literature procedures for illustrative purposes.[7][18]

  • Reaction Setup: In a suitable reaction vessel, combine the aldehyde substrate (e.g., 20 mM), L-threonine (100 mM), and Tris buffer (50 mM, pH 8.5).

  • Co-solvent Addition: Add a co-solvent such as methanol (4% v/v) or DMSO to improve the solubility of hydrophobic aldehydes, if necessary.[7][9]

  • Initiation: Initiate the reaction by adding wet whole E. coli cells expressing the ObiH enzyme (e.g., 1-2% w/v).

  • Incubation: Incubate the reaction mixture at 37°C for 18-24 hours with gentle agitation.

  • Quenching: Stop the reaction by adding an equal volume of acetonitrile.

  • Cell Lysis: Subject the mixture to a freeze-thaw cycle to ensure complete cell lysis and release of any intracellular product.

  • Clarification: Centrifuge the quenched mixture to pellet the cell debris. Decant the supernatant containing the product.

  • Purification: Purify the supernatant using an appropriate method, such as reverse-phase chromatography.

  • Isolation: Lyophilize the purified fractions to obtain the final β-hydroxy-α-amino acid product as a solid.

The Chemical Approach: Versatility and Established Power

Chemical synthesis offers unparalleled flexibility and a vast, well-documented toolbox for constructing complex molecules. For β-hydroxy-α-amino acids, the strategies generally rely on creating the critical C-C bond with stereochemical control.

Key Methodologies and Mechanistic Insights
  • Asymmetric Aldol Reactions: This is a cornerstone of chemical synthesis. The strategy often involves the aldol addition of a glycine enolate equivalent to an aldehyde.[2] To control stereochemistry, chiral auxiliaries are frequently employed. More advanced methods use organocatalysis or metal-based catalysis (e.g., copper) with chiral ligands to directly generate the desired stereoisomers with high enantio- and diastereoselectivity.[2][19]

  • Sharpless Asymmetric Reactions: The Nobel Prize-winning Sharpless asymmetric epoxidation and aminohydroxylation reactions are powerful tools for installing the requisite functionality.[20] Asymmetric epoxidation of an allylic alcohol, followed by regioselective ring-opening of the epoxide, can produce the desired amino alcohol structure.[21][22] The Sharpless asymmetric aminohydroxylation (ASAH) offers a more direct route, converting an alkene to a vicinal amino alcohol in a single step using an osmium catalyst and a chiral ligand.[23]

Process Considerations and Cost Drivers

A significant drawback of many chemical routes is the necessity for multi-step protecting group strategies .[7] The amino and carboxyl groups of the glycine starting material must often be masked and later deprotected, adding steps, reducing overall yield, and increasing solvent and reagent consumption. This complexity directly translates to higher labor and material costs.

The reagents and catalysts themselves are major cost drivers. Organocatalysts can be complex to synthesize, and metal-based catalysts often rely on expensive and toxic heavy metals like osmium or ruthenium, which must be scrupulously removed from the final product—a particularly critical requirement in pharmaceutical manufacturing.[19][23] Furthermore, chemical syntheses often require stringent reaction conditions, such as cryogenic temperatures (-78°C) and inert, anhydrous environments, which add significant energy and infrastructure costs.[24] Waste disposal is another critical cost factor, as these processes can generate substantial amounts of organic solvent and reagent waste.[25]

Workflow & Experimental Protocol: Chemical Synthesis

The following diagram and protocol illustrate a typical organocatalytic chemical synthesis.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.